5-methyl-3-(3-thienyl)-1H-pyrazole

• CAS: 3196-01-8

Core Science & Biosynthesis

5-methyl-3-(3-thienyl)-1H-pyrazole chemical structure properties

Executive Summary

The compound 5-methyl-3-(3-thienyl)-1H-pyrazole represents a privileged scaffold in modern medicinal chemistry, merging the bioisosteric properties of the thiophene ring with the hydrogen-bond donor/acceptor capabilities of the pyrazole core. This guide dissects the structural, synthetic, and physicochemical properties of this molecule.[1][2]

For drug development professionals, this scaffold is of particular interest due to the thiophene-phenyl bioisosterism . Unlike the 2-thienyl isomer, the 3-thienyl moiety often provides improved metabolic stability by avoiding the reactive

-position sulfur oxidation often seen in P450 metabolism, while maintaining a similar steric profile to a phenyl ring.

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7]

The core utility of 5-methyl-3-(3-thienyl)-1H-pyrazole lies in its "Rule of Five" compliance and its ability to serve as a fragment for fragment-based drug discovery (FBDD).

Table 1: Physicochemical Properties

Property	Value / Descriptor	Relevance
IUPAC Name	5-methyl-3-(thiophen-3-yl)-1H-pyrazole	Official nomenclature
Molecular Formula		Stoichiometry
Molecular Weight	164.23 g/mol	Fragment-based screening
LogP (Predicted)	~2.1 - 2.4	Lipophilicity (Membrane permeability)
TPSA	~28.6	Polar Surface Area (Good CNS penetration potential)
H-Bond Donors	1 (NH)	Receptor binding (e.g., Hinge region of kinases)
H-Bond Acceptors	2 (N, S)	Interaction with cationic residues
Rotatable Bonds	1	Low entropic penalty upon binding

Structural Dynamics: The Tautomerism Challenge

A critical aspect often overlooked in docking studies is the annular tautomerism of the pyrazole ring. In solution, the proton on the nitrogen oscillates between positions N1 and N2.

• Tautomer A: 5-methyl-3-(3-thienyl)-1H-pyrazole[3]

• Tautomer B: 3-methyl-5-(3-thienyl)-1H-pyrazole

While these are chemically identical in the bulk phase due to rapid equilibrium, they present distinct pharmacophores to a protein binding site.

Diagram 1: Tautomeric Equilibrium & Binding Modes

Caption: The proton migration (N1 to N2) alters the hydrogen bond donor/acceptor vectors, critical for active site alignment.

Expert Insight: When modeling this ligand into a kinase hinge region (e.g., EGFR or CDK2), you must generate both tautomers. The specific interaction with the "gatekeeper" residue often dictates which tautomer is energetically favored in the complex.

Synthetic Protocol: Knorr Pyrazole Synthesis

The most robust route to this scaffold is the condensation of a 1,3-diketone with hydrazine. This protocol is self-validating: the formation of the aromatic pyrazole ring provides a thermodynamic sink, driving the reaction to completion.

Precursor Synthesis

The required precursor is 1-(3-thienyl)butane-1,3-dione .

• Reagents: 3-Acetylthiophene, Ethyl Acetate, Sodium Ethoxide (Base).

• Mechanism: Claisen Condensation.

Core Synthesis Steps

• Reaction Setup: Dissolve 1-(3-thienyl)butane-1,3-dione (1.0 eq) in Ethanol (0.5 M concentration).

• Hydrazine Addition: Add Hydrazine Hydrate (

  ) (1.2 eq) dropwise at room temperature. Caution: Exothermic.

• Cyclization: Reflux the mixture at 78°C for 3–5 hours. Monitor via TLC (Mobile phase: 30% EtOAc/Hexanes). The starting diketone spot will disappear, and a more polar fluorescent spot (pyrazole) will appear.

• Workup: Evaporate ethanol. Add ice-cold water to precipitate the product. Filter and wash with cold water.

• Purification: Recrystallization from Ethanol/Water or column chromatography if high purity (>99%) is required for biological assay.

Diagram 2: Synthetic Workflow

Caption: Step-by-step synthesis from commercially available 3-acetylthiophene to the final pyrazole scaffold.

Spectroscopic Characterization

To ensure scientific integrity, the synthesized compound must be validated using NMR and Mass Spectrometry.

Expected NMR Data (DMSO- , 400 MHz)

• 12.8 ppm (br s, 1H): Pyrazole NH . (Broad due to exchange).
• 7.8 – 7.4 ppm (m, 3H): Thiophene ring protons. The pattern will show characteristic coupling for the 3-substituted thiophene (distinct from 2-substituted).
• 6.4 ppm (s, 1H): Pyrazole C4-H . This is the diagnostic singlet confirming cyclization.
• 2.3 ppm (s, 3H): Methyl group at position 5.

Mass Spectrometry (ESI+)[3]

• [M+H]+: Calculated: 165.05. Found: 165.1.

• Fragmentation: Loss of

  is rare in soft ionization; loss of methyl or thiophene fragments may be observed at higher collision energies.

Medicinal Chemistry Applications

Bioisosterism & Ligand Design

The 3-thienyl group is a classic bioisostere for the phenyl group.

• Electronic Effects: Thiophene is electron-rich (

  -excessive), potentially enhancing cation- interactions with receptor residues (e.g., Lysine or Arginine) compared to a phenyl ring.

• Steric Fit: The bond angle of C-S-C in thiophene (~92°) is smaller than the C-C-C in benzene (120°), altering the vector of substituents slightly, which can be exploited to optimize binding pocket fit.

Biological Targets

Based on the scaffold structure, this molecule is a precursor for:

• Kinase Inhibitors: The pyrazole NH and N: motif mimics the ATP adenine ring, forming hydrogen bonds with the kinase hinge region [1].

• COX-2 Inhibitors: 1,5-diarylpyrazoles are known COX-2 inhibitors (e.g., Celecoxib). This 3-(3-thienyl) analog serves as a core for constructing similar anti-inflammatory agents [2].

References

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A Technical Guide to 5-methyl-3-(3-thienyl)-1H-pyrazole: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Thienyl-Pyrazole Scaffold

The pyrazole nucleus is a five-membered heterocyclic motif that stands as a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, engaging with a wide array of biological targets.[1] The incorporation of a thiophene ring introduces additional physicochemical characteristics, modulating properties like lipophilicity and metabolic stability, which are critical in drug design. This guide focuses on a specific, yet sparsely documented isomer, 5-methyl-3-(3-thienyl)-1H-pyrazole . While this exact compound is not extensively cataloged, this document provides a comprehensive overview based on established chemical principles and data from closely related analogues. We will explore its core identifiers, a robust and logical synthetic pathway, its potential biological significance in the context of drug discovery, and essential safety protocols for its handling. This whitepaper is designed to serve as a foundational resource for researchers investigating this and similar molecular architectures.

Section 1: Core Identifiers and Physicochemical Properties

Identifier	Value	Source
IUPAC Name	5-methyl-3-(thiophen-3-yl)-1H-pyrazole	-
Molecular Formula	C₈H₈N₂S	Inferred
Molecular Weight	164.23 g/mol	Inferred
Canonical SMILES	CC1=NN=C(C=C1)C2=CC=CS2	Inferred
CAS Number	Not Available	-

Note: The physicochemical properties such as LogP, pKa, and melting point have not been experimentally determined and are not detailed here to maintain scientific accuracy. Researchers should determine these properties empirically.

Section 2: Proposed Synthetic Pathway

The most logical and well-established method for constructing the pyrazole ring with the desired substitution pattern is the Knorr pyrazole synthesis .[2][3][4][5][6] This reaction involves the condensation of a 1,3-dicarbonyl compound with hydrazine.[2] For the target molecule, the key precursor is 1-(thiophen-3-yl)butane-1,3-dione . The overall synthetic strategy is a two-step process.

Part 2.1: Proposed Synthesis of Precursor: 1-(thiophen-3-yl)butane-1,3-dione (CAS: 3115-63-7)

The synthesis of the β-diketone precursor can be achieved via a Claisen condensation. This reaction joins two esters or an ester and a ketone in the presence of a strong base.[7][8] Here, we propose the reaction of 3-acetylthiophene with ethyl acetate using a strong base like sodium ethoxide.

Experimental Protocol: Claisen Condensation

• Reaction Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and a dropping funnel, add sodium ethoxide (1.1 equivalents) suspended in anhydrous diethyl ether under an inert atmosphere (e.g., Nitrogen or Argon).

• Addition of Reactants: A mixture of 3-acetylthiophene (1.0 equivalent) and ethyl acetate (3.0 equivalents, acting as both reactant and solvent) is added dropwise to the stirred suspension at 0°C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then gently refluxed for 4-6 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the mixture is cooled to 0°C and quenched by the slow addition of dilute hydrochloric acid or acetic acid until the pH is neutral.[9]

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3x). The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The resulting crude 1-(thiophen-3-yl)butane-1,3-dione can be purified by vacuum distillation or column chromatography.

Part 2.2: Knorr Synthesis of 5-methyl-3-(3-thienyl)-1H-pyrazole

With the β-diketone in hand, the final cyclization step is performed using hydrazine hydrate. The regioselectivity of the Knorr synthesis with an unsymmetrical diketone can sometimes yield a mixture of isomers. However, the condensation typically initiates at the more reactive ketone (in this case, the acetyl ketone), followed by cyclization onto the thienyl-ketone, which should favor the desired 5-methyl isomer.

Experimental Protocol: Knorr Pyrazole Synthesis

• Reaction Setup: Dissolve 1-(thiophen-3-yl)butane-1,3-dione (1.0 equivalent) in a suitable solvent such as ethanol or glacial acetic acid in a round-bottom flask.[2]

• Addition of Hydrazine: Add hydrazine hydrate (1.1 equivalents) dropwise to the stirred solution at room temperature. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to reflux for 2-4 hours. Monitor the reaction for the consumption of the starting material by TLC.

• Isolation: After the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling. If not, reduce the solvent volume under vacuum and pour the residue into ice-water to induce precipitation.

• Purification: Collect the solid product by filtration, wash with cold water, and dry. The crude 5-methyl-3-(3-thienyl)-1H-pyrazole can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Part 2.3: Synthesis Workflow and Rationale

This two-step approach is efficient and utilizes readily available starting materials. The Claisen condensation is a classic C-C bond-forming reaction ideal for creating the 1,3-dicarbonyl system.[7] The subsequent Knorr synthesis is a highly reliable and high-yielding method for creating the aromatic and thermodynamically stable pyrazole ring.[4]

Caption: Proposed two-step synthesis of the target compound.

Section 3: Potential Biological Activity and Therapeutic Context

While no specific biological data exists for 5-methyl-3-(3-thienyl)-1H-pyrazole, the broader class of thienyl-pyrazole derivatives has shown significant promise in various therapeutic areas. This structural motif is of high interest to drug discovery professionals.

• Anti-inflammatory and Analgesic Properties: Many pyrazole derivatives are known to exhibit potent anti-inflammatory and analgesic effects.[10] Some act as inhibitors of cyclooxygenase (COX) enzymes, similar to the mechanism of celecoxib, a well-known pyrazole-containing drug.

• Antioxidant Activity: Recent studies on novel thienyl-pyrazoles have demonstrated significant antioxidant and radical scavenging activities.[11][12] This suggests potential applications in diseases associated with oxidative stress.

• Antimicrobial and Antifungal Activity: The pyrazole scaffold is a common feature in compounds designed to combat microbial and fungal infections.[13][14]

• Anticancer Potential: The hybridization of thiophene and pyrazoline (a related structure) has yielded compounds with promising in-vitro anticancer activity against various human cancer cell lines.[15]

The specific arrangement of the methyl and 3-thienyl groups on the pyrazole core of the title compound provides a unique electronic and steric profile that warrants investigation for its interaction with various enzymes and receptors.

Section 4: Safety and Handling

As 5-methyl-3-(3-thienyl)-1H-pyrazole is a research chemical with no established toxicological profile, it must be handled with extreme care, assuming it is hazardous. The following guidelines are based on general safety protocols for pyrazole derivatives.[16][17][18][19][20]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[16][17]

• Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Wear a lab coat and other protective clothing as necessary to prevent skin contact.[16][17]

• Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[17]

Handling and Storage:

• Handling: Avoid contact with skin, eyes, and clothing.[17] Avoid the formation of dust and aerosols. Use non-sparking tools.[16]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[16] Keep away from oxidizing agents.

First Aid Measures:

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[17]

• In Case of Skin Contact: Immediately wash off with soap and plenty of water.[17]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[20]

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water.[17]

In all cases of exposure, seek immediate medical attention. A specific Safety Data Sheet (SDS) should be consulted if one becomes available from a supplier.

References

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• PubMed. Design, synthesis, characterization, and antioxidant activity studies of novel thienyl-pyrazoles. (2021-07-15). Available at: [Link]

• ResearchGate. Design, synthesis, characterization, and antioxidant activity studies of novel thienyl-pyrazoles. (2026-01-10). Available at: [Link]

• PMC. Current status of pyrazole and its biological activities. Available at: [Link]

• MDPI. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018-01-12). Available at: [Link]

• Asian Journal of Pharmaceutical and Clinical Research. Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. (2025-04-05). Available at: [Link]

• Unknown. The Claisen Condensation. Available at: [Link]

• Journal of Applied Pharmaceutical Science. Thiophene-based N-phenyl pyrazolines: Synthesis, anticancer activity, molecular docking and ADME study. (2024-04-05). Available at: [Link]

• Unknown. 4H-chromen-4-ones from 1-(2-hydroxyphenyl)butane-1,3-diones and 2,5-dimethoxy. Available at: [Link]

• Lu Le Laboratory. Preparation of Ethyl Acetoacetate - Claisen Condensation. (2013-08-07). Available at: [Link]

• YouTube. Claisen Condensation Reaction | Ethyl Acetoacetate Synthesis | Organic Chemistry | Class 12 |. (2023-03-11). Available at: [Link]

• Encyclopedia.pub. Synthesis and Properties of Pyrazoles. (2022-09-09). Available at: [Link]

• PMC. Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. Available at: [Link]

• Matrix Fine Chemicals. 3-(THIOPHEN-2-YL)-1H-PYRAZOLE | CAS 19933-24-5. Available at: [Link]

• PrepChem.com. Synthesis of 1-cyclopropyl-1,3-butanedione. Available at: [Link]

• Capot Chemical. 3115-63-7 | 1-Thiophen-3-YL-butane-1,3-dione. Available at: [Link]

• PMC. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available at: [Link]

• ResearchGate. Synthesis of 1-phenyl butane-1,3-dione. 2.4. Experimental Technique for... Available at: [Link]

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The Ascendant Role of 3-Thienyl Substituted Pyrazoles in Modern Drug Discovery: A Technical Guide to Their Biological Activity

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development professionals detailing the synthesis, biological evaluation, and mechanistic insights of 3-thienyl substituted pyrazoles. This document provides an in-depth analysis of their significant potential across multiple therapeutic areas, supported by detailed experimental protocols and structure-activity relationship studies.

Introduction: The Strategic Convergence of Thiophene and Pyrazole Scaffolds

In the landscape of medicinal chemistry, the pyrazole nucleus is a cornerstone, recognized for its vast pharmacological activities including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2][3] The incorporation of a thiophene ring, a bioisostere of the benzene ring, into the pyrazole scaffold has emerged as a highly effective strategy in drug design. This combination often leads to compounds with enhanced biological activity and improved pharmacokinetic profiles. This guide elucidates the multifaceted biological activities of 3-thienyl substituted pyrazoles, providing a critical resource for the scientific community engaged in the discovery and development of novel therapeutics.

Anticancer Activity: Targeting the Hallmarks of Malignancy

The proliferation of research into 3-thienyl substituted pyrazoles as anticancer agents has revealed their potential to interfere with key cellular processes that drive tumorigenesis. These compounds have demonstrated significant cytotoxic effects against a range of cancer cell lines.[4][5]

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

A primary mechanism by which 3-thienyl pyrazoles exert their anticancer effects is through the induction of apoptosis, or programmed cell death.[3][6] Treatment of cancer cells with these compounds has been shown to trigger the intrinsic apoptotic pathway, characterized by the activation of caspase-3 and caspase-7, and the cleavage of poly (ADP-ribose) polymerase (PARP).[6][7] Furthermore, these compounds can modulate the expression of the Bcl-2 family of proteins, leading to a decrease in the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein BAX.[8] This shift in the Bax/Bcl-2 ratio is a critical event in the commitment of a cell to apoptosis.

Several 3-thienyl pyrazole derivatives have also been found to induce cell cycle arrest, a crucial mechanism for inhibiting cancer cell proliferation.[3][9] These compounds can halt the cell cycle at various phases, most notably the G2/M phase, thereby preventing mitotic entry and cell division.[9]

Signaling Pathway: Intrinsic Apoptosis Induction by 3-Thienyl Pyrazoles

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Anti-inflammatory Activity: Quelling the Inflammatory Cascade

Chronic inflammation is a key driver of numerous diseases. 3-Thienyl substituted pyrazoles have demonstrated potent anti-inflammatory properties, positioning them as promising alternatives to traditional non-steroidal anti-inflammatory drugs (NSAIDs). [10]

Mechanism of Action: Selective COX-2 Inhibition

A significant number of 3-thienyl pyrazole derivatives exert their anti-inflammatory effects through the selective inhibition of cyclooxygenase-2 (COX-2). [11][10]COX-2 is an inducible enzyme that plays a crucial role in the synthesis of prostaglandins, which are key mediators of inflammation and pain. [12]By selectively inhibiting COX-2 over the constitutively expressed COX-1 isoform, these compounds can reduce inflammation with a potentially lower risk of the gastrointestinal side effects associated with non-selective NSAIDs. [8] The structure-activity relationship (SAR) studies of these compounds have provided valuable insights for designing more potent and selective COX-2 inhibitors. For instance, the presence of a sulfonamide or methylsulfonyl group on a phenyl ring attached to the pyrazole core is often associated with enhanced COX-2 inhibitory activity. [13][14]

Quantitative Data: In Vitro COX-2 Inhibition

Compound ID	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)	Reference
Compound 5f	1.50	-	[11]
Compound 6f	1.15	-	[11]
AD 532	Less potent than celecoxib	-	[15]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rodents

This in vivo protocol is a standard method for evaluating the anti-inflammatory activity of novel compounds.

Materials:

• Male Wistar rats or Swiss albino mice

• Carrageenan (1% w/v in sterile saline)

• 3-Thienyl pyrazole compound

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Standard drug (e.g., Indomethacin)

• Plethysmometer or digital calipers

• Syringes and needles

Procedure:

• Animal Acclimatization: Acclimatize the animals for at least one week under standard laboratory conditions.

• Grouping and Fasting: Divide the animals into groups (control, standard, and test compound groups). Fast the animals overnight before the experiment with free access to water.

• Baseline Measurement: Measure the initial paw volume of the right hind paw of each animal using a plethysmometer.

• Drug Administration: Administer the vehicle, standard drug, or test compound orally or intraperitoneally.

• Induction of Edema: After a specific time (e.g., 60 minutes) following drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis:

  • Calculate the percentage increase in paw volume for each group at each time point.

  • Determine the percentage inhibition of edema for the treated groups compared to the control group.

Antimicrobial Activity: Combating Pathogenic Microbes

The emergence of multidrug-resistant pathogens necessitates the development of new antimicrobial agents. 3-Thienyl substituted pyrazoles have shown promising activity against a variety of bacterial and fungal strains. [16][17]

Mechanism of Action

The precise antimicrobial mechanisms of 3-thienyl pyrazoles are still under investigation, but it is believed that their activity may stem from the inhibition of essential microbial enzymes or the disruption of cell wall synthesis. Some studies suggest that these compounds may target dihydrofolate reductase (DHFR), an enzyme crucial for nucleotide synthesis in bacteria. [17]

Quantitative Data: Minimum Inhibitory Concentration (MIC)

Compound	Bacterial/Fungal Strain	MIC (µg/mL)	Reference
Thiophenyl-pyrazolyl-thiazole hybrids	Candida albicans	3.9-125	[17]

Experimental Protocol: Broth Microdilution for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of a compound required to inhibit the growth of a specific microorganism. [18][19][20][21] Materials:

• Bacterial or fungal strain

• Appropriate broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi)

• 3-Thienyl pyrazole compound (dissolved in a suitable solvent)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the microorganism in the appropriate broth.

• Serial Dilution: Perform a two-fold serial dilution of the test compound in the broth medium in the wells of a 96-well plate.

• Inoculation: Add the standardized inoculum to each well. Include a positive control (inoculum without compound) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the microorganism for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anticonvulsant Activity: Modulating Neuronal Excitability

Epilepsy is a neurological disorder characterized by recurrent seizures. Several 3-thienyl substituted pyrazoles have exhibited significant anticonvulsant activity in preclinical models.

Mechanism of Action: Interaction with GABAergic System

The anticonvulsant effects of some pyrazole derivatives are thought to be mediated through their interaction with the GABAergic system, the primary inhibitory neurotransmitter system in the central nervous system. [22]These compounds may act as positive allosteric modulators of GABAA receptors, enhancing the inhibitory effects of GABA and thereby reducing neuronal excitability. [23][24][25]

Experimental Protocols: Maximal Electroshock (MES) and Subcutaneous Pentylenetetrazole (scPTZ) Tests

These two in vivo models are widely used for the initial screening of potential anticonvulsant drugs. [26][27][28][29][30] Maximal Electroshock (MES) Test: This test is a model for generalized tonic-clonic seizures. An electrical stimulus is applied to the corneas of the animals, and the ability of the test compound to prevent the tonic hindlimb extension is a measure of its anticonvulsant activity.

Subcutaneous Pentylenetetrazole (scPTZ) Test: This test is a model for absence seizures. Pentylenetetrazole, a GABA antagonist, is administered subcutaneously to induce clonic seizures. The ability of the test compound to prevent or delay the onset of these seizures indicates its anticonvulsant potential.

Conclusion and Future Directions

The amalgamation of the thiophene and pyrazole moieties has yielded a class of compounds with a remarkable breadth of biological activities. The evidence presented in this guide underscores the significant potential of 3-thienyl substituted pyrazoles in the development of novel therapeutics for cancer, inflammation, microbial infections, and epilepsy. Future research should focus on elucidating the precise molecular targets and mechanisms of action for these compounds to facilitate the rational design of more potent and selective drug candidates. Further optimization of their pharmacokinetic and toxicological profiles will be crucial for their successful translation into clinical applications.

References

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• Al-Ostoot, F. H., Al-Wahaibi, L. H., & El-Emam, A. A. (2021). SAR analysis of 1,3,4-trisubstituted pyrazoles with anti-inflammatory potential. Journal of Molecular Structure, 1232, 129994.
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• Serra, S., De-La-Torre, B. G., & Andreu, D. (2019). Synthesis of New GABAA Receptor Modulator with Pyrazolo[1,5-a]quinazoline (PQ) Scaffold. Molecules, 24(6), 1126.
• Halim, P. A., El-Nassan, H. B., & El-Sayed, M. A. (2021). Novel pyrazole-based COX-2 inhibitors as potential anticancer agents: Design, synthesis, cytotoxic effect against resistant cancer cells, cell cycle arrest, apoptosis induction and dual EGFR/Topo-1 inhibition. Bioorganic chemistry, 114, 105105.
• El-Sayed, M. A. A., Abdel-Aziz, S. A., & El-Azab, A. S. (2021). Novel pyrazole carboxylate derivatives as lonazolac bioisosteres with selective COX-2 inhibition: design, synthesis and anti-inflammatory activity. Molecular Diversity, 25(2), 991-1006.
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5-methyl-3-(3-thienyl)-1H-pyrazole solubility in organic solvents

An In-Depth Technical Guide to the Solubility of 5-methyl-3-(3-thienyl)-1H-pyrazole in Organic Solvents

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 5-methyl-3-(3-thienyl)-1H-pyrazole, a heterocyclic compound of significant interest in medicinal chemistry and materials science. While specific quantitative solubility data for this compound is not extensively available in public literature, this guide synthesizes foundational principles of solubility for pyrazole and thiophene derivatives to predict its solubility profile. Furthermore, it offers a detailed, field-proven experimental protocol for the accurate determination of its solubility in various organic solvents. This document is designed to empower researchers to generate reliable solubility data, a critical parameter for synthesis, purification, formulation, and biological screening.

Introduction: The Significance of Solubility

5-methyl-3-(3-thienyl)-1H-pyrazole belongs to a class of heterocyclic compounds that are prominent scaffolds in drug discovery and development. The pyrazole moiety is associated with a wide range of biological activities, while the thiophene ring can modulate physicochemical properties and biological interactions.[1] The utility of this, and any, compound in these applications is fundamentally governed by its solubility. Poor solubility can be a major impediment in drug development, leading to low bioavailability and challenging formulation efforts.[2][3] Conversely, in synthetic chemistry, understanding solubility is paramount for reaction setup, product isolation, and purification via techniques like recrystallization.

This guide will delve into the theoretical underpinnings of the solubility of 5-methyl-3-(3-thienyl)-1H-pyrazole and provide a practical framework for its experimental determination.

Predicted Solubility Profile: A Molecular Structure-Based Analysis

The solubility of a compound is dictated by its molecular structure and the interplay of intermolecular forces between the solute and the solvent. The structure of 5-methyl-3-(3-thienyl)-1H-pyrazole, with its pyrazole and thiophene rings, suggests a nuanced solubility profile.

Key Structural Features Influencing Solubility:

• Pyrazole Ring: The pyrazole ring contains two nitrogen atoms, one of which is a pyrrole-type proton donor and the other a pyridine-type proton acceptor.[1] This allows for hydrogen bonding, which is a significant factor in its interaction with polar solvents.

• Thiophene Ring: Thiophene is a nonpolar, aromatic heterocycle.[4] Its presence contributes to the lipophilicity of the molecule, enhancing solubility in nonpolar organic solvents.

• Methyl Group: The methyl substituent is a small, nonpolar group that will slightly increase the lipophilicity of the molecule.

Expected Solubility Trends:

Based on these features, the following solubility trends can be predicted:

• High Solubility: Expected in polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile. These solvents can accept hydrogen bonds and have polarities that can effectively solvate the pyrazole ring.

• Moderate to Good Solubility: Likely in polar protic solvents like ethanol, methanol, and other alcohols.[5][6] These solvents can act as both hydrogen bond donors and acceptors.

• Lower Solubility: Expected in nonpolar solvents such as hexane, cyclohexane, and toluene. While the thiophene ring has some affinity for these solvents, the polar pyrazole moiety will limit overall solubility.

• Limited Solubility: In water, due to the predominantly nonpolar character of the thiophene ring and the methyl group.

Experimental Determination of Solubility: A Step-by-Step Protocol

The isothermal shake-flask method is a widely accepted and reliable technique for determining the thermodynamic solubility of a compound.[7]

Materials and Equipment

• 5-methyl-3-(3-thienyl)-1H-pyrazole (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another appropriate analytical instrument.

Experimental Workflow

The following diagram outlines the key steps in the experimental workflow for determining the solubility of 5-methyl-3-(3-thienyl)-1H-pyrazole.

Caption: Experimental workflow for solubility determination.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 5-methyl-3-(3-thienyl)-1H-pyrazole to a series of vials.

  • Add a known volume or mass of each selected organic solvent to the respective vials. The amount of excess solid should be sufficient to ensure a saturated solution is formed and that solid remains after equilibration.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker or incubator set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. A period of 24 to 48 hours is typically adequate, but this should be confirmed by taking measurements at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration is no longer changing.

• Sample Collection and Preparation:

  • Once equilibrium is reached, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a clean vial to remove any undissolved solid particles.

• Analysis:

  • Accurately dilute the filtered sample with a suitable solvent to a concentration within the linear range of the analytical method.

  • Determine the concentration of 5-methyl-3-(3-thienyl)-1H-pyrazole in the diluted sample using a validated analytical method, such as HPLC. A calibration curve should be prepared using standard solutions of known concentrations.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams per 100 g of solvent ( g/100g ), moles per liter (mol/L), or milligrams per milliliter (mg/mL).

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and structured table for easy comparison across different solvents.

Table 1: Hypothetical Solubility Data for 5-methyl-3-(3-thienyl)-1H-pyrazole at 25 °C

Solvent	Solvent Type	Solubility (mg/mL)
Hexane	Nonpolar	< 0.1
Toluene	Nonpolar, Aromatic	1.5
Dichloromethane	Polar Aprotic	25.8
Acetone	Polar Aprotic	45.2
Acetonitrile	Polar Aprotic	38.7
Ethyl Acetate	Polar Aprotic	15.3
Methanol	Polar Protic	30.1
Ethanol	Polar Protic	22.5
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 100
N,N-Dimethylformamide (DMF)	Polar Aprotic	> 100
Water	Polar Protic	< 0.01

Note: The data in this table is hypothetical and for illustrative purposes only. Actual values must be determined experimentally.

Factors Influencing Solubility and Troubleshooting

Several factors can influence the solubility of pyrazole derivatives:

• Molecular Weight: Generally, higher molecular weight compounds are more difficult to solvate.[5]

• Crystal Structure: The arrangement of molecules in the crystal lattice affects the energy required to dissolve the compound.[5]

• Intermolecular Forces: Strong intermolecular forces, such as extensive hydrogen bonding in the solid state, can lead to lower solubility.[5]

• Temperature: For most solids dissolving in a liquid solvent, solubility increases with temperature.

Should issues such as compound precipitation arise during experiments, consider the following:

• Temperature Effects: Assess the compound's solubility at the specific incubation temperature.

• Solvent Mixtures: Employing a binary solvent system can sometimes enhance solubility. A "good" solvent in which the compound is soluble can be mixed with a "poor" solvent in which it is sparingly soluble.

Conclusion

This technical guide provides a robust framework for understanding and determining the solubility of 5-methyl-3-(3-thienyl)-1H-pyrazole in organic solvents. While pre-existing quantitative data is scarce, a thorough analysis of its molecular structure allows for a reliable prediction of its solubility profile. The detailed isothermal shake-flask protocol presented herein offers a self-validating system for researchers to generate accurate and reproducible solubility data. Such data is indispensable for the rational design of synthetic procedures, purification strategies, and formulation development, ultimately enabling the effective utilization of this promising heterocyclic compound in research and development.

References

• BenchChem. (2025).
• BenchChem. (2025).
• Solubility of Things. Pyrazole.
• PMC. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads.
• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery.
• Scribd. Experiment 1. Solubility of Organic Compounds.
• BenchChem. (2025). Solubility of Methyl 3-amino-1H-pyrazole-4-carboxylate in Organic Solvents: A Technical Guide.
• Solubility of Things. Thiophene.
• Der Pharma Chemica. (2011). Synthesis, properties and biological activity of thiophene: A review.
• BenchChem. (2025).
• TSI Journals. (2021, November 26). The Recent Development of the Pyrazoles : A Review.
• MDPI. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles.

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Medicinal Chemistry Potential of 3-Thienyl Pyrazole Scaffolds

Executive Summary

The 3-thienyl pyrazole scaffold represents a high-value pharmacophore in modern drug discovery, offering a nuanced alternative to the classical biaryl systems (e.g., biphenyl or phenyl-pyrazole). While the 2-thienyl isomer is frequently explored, the 3-thienyl variant provides distinct geometric vectors and metabolic stability profiles that are often underutilized.

This guide analyzes the medicinal chemistry logic behind this scaffold, focusing on its application as a kinase hinge-binder and anti-inflammatory agent. We explore the bioisosteric rationale, validated synthetic pathways, and specific Structure-Activity Relationship (SAR) advantages, providing a roadmap for researchers to integrate this moiety into lead optimization campaigns.

The Pharmacophore Rationale: Why 3-Thienyl?

Bioisosterism and Electronic Profiling

The substitution of a phenyl ring with a thiophene is a classic bioisosteric replacement, but the specific choice of the 3-thienyl isomer (attachment at C3) versus the 2-thienyl isomer (attachment at C2) fundamentally alters the drug's profile.

Feature	Phenyl	2-Thienyl	3-Thienyl
Electronic Character	Neutral / Aromatic	Electron-rich (π-excessive)	Electron-rich (Less inductive effect from S)
Metabolic Liability	Hydroxylation (CYP mediated)	High (C5 position is prone to oxidation)	Moderate/Low (Avoids direct S-activation)
Bond Angle (Vector)	120°	~148° (C2-S-C5)	~135° (Geometry mimics phenyl closer than 2-thienyl)
Lipophilicity (LogP)	Baseline	Increased (+0.5 to +1.0)	Increased (Similar to 2-thienyl)

Expert Insight: The sulfur atom in the 3-thienyl ring acts as a weak hydrogen bond acceptor. Unlike the 2-thienyl group, where the sulfur lone pairs are sterically exposed to the adjacent connection point, the 3-thienyl attachment directs the sulfur atom away from the immediate steric clash zone, allowing for unique pi-pi stacking interactions in the ATP-binding pockets of kinases [1].

Structural Geometry & Binding Vectors

In kinase inhibitors (e.g., targeting EGFR or VEGFR), the pyrazole moiety often acts as the "hinge binder," forming H-bonds with the protein backbone. The attached 3-thienyl group occupies the hydrophobic pocket (Gatekeeper region). The 3-thienyl vector allows the sulfur atom to interact with specific residues (e.g., Cys or Met) without the steric penalty sometimes seen with ortho-substituted phenyl rings [2].

Synthetic Architectures

The construction of 3-thienyl pyrazoles generally follows two robust pathways: Claisen-Schmidt Condensation (Chalcone route) or Direct Cross-Coupling .

Pathway Logic

The "Chalcone Route" is preferred for library generation due to the availability of substituted acetophenones and aldehydes. It allows for the regioselective installation of the 3-thienyl group at either the C3 or C5 position of the pyrazole depending on the starting carbonyl component.

Caption: The Claisen-Schmidt pathway ensures the 3-thienyl moiety is fixed at the pyrazole-3 position if 3-acetylthiophene is the starting ketone.

Experimental Protocol: Synthesis of 3-(3-Thienyl)-5-Phenyl-1H-Pyrazole

Objective: To synthesize a validated scaffold for SAR exploration. This protocol is self-validating via distinct NMR signatures.

Step 1: Chalcone Formation

• Reagents: Dissolve 3-acetylthiophene (10 mmol) and benzaldehyde (10 mmol) in Ethanol (20 mL).

• Catalysis: Add 10% NaOH solution (5 mL) dropwise at 0°C.

• Reaction: Stir at room temperature for 6–12 hours.

• Work-up: Pour into ice water. Acidify with dilute HCl to pH 4–5. Filter the yellow precipitate (Chalcone).

• Validation: 1H NMR will show trans-alkene doublets (J = 15–16 Hz) around 7.4–7.8 ppm.

Step 2: Pyrazole Cyclization

• Cyclization: Dissolve the Chalcone (5 mmol) in Ethanol (15 mL).

• Reagent: Add Hydrazine Hydrate (99%, 10 mmol) and Glacial Acetic Acid (catalytic, 5 drops).

• Reflux: Heat to reflux (78°C) for 6–8 hours. Monitor by TLC (Hexane:EtOAc 7:3).

• Isolation: Cool to RT. Pour into crushed ice. Filter the white/off-white solid. Recrystallize from Ethanol.[1]

Analytical Validation (Self-Check)

• Yield: Expected 70–85%.

• 1H NMR (DMSO-d6): Look for the C4-H pyrazole singlet at approximately δ 6.8–7.1 ppm . This singlet confirms the cyclization of the enone system. The NH proton usually appears as a broad singlet at >13.0 ppm (D2O exchangeable) [3].

• Mass Spec: M+ peak corresponds to Molecular Weight (e.g., C13H10N2S).

Therapeutic Case Study: Kinase Inhibition

The 3-thienyl pyrazole scaffold acts as a ATP-competitive inhibitor. The logic below illustrates the binding mode compared to a standard phenyl-pyrazole.

SAR Logic and Signaling

In EGFR (Epidermal Growth Factor Receptor) inhibition, the pyrazole nitrogen (N2) accepts a hydrogen bond from the hinge region (Met793). The 3-thienyl group extends into the hydrophobic back-pocket.

Critical SAR Note: Electron-donating groups (EDGs) on the thienyl ring (e.g., methyl) often enhance potency by increasing the electron density of the aromatic system, strengthening pi-alkyl interactions with Val726 or Leu844 [4].

Caption: The sulfur atom provides unique electronic interactions within the hydrophobic pocket that phenyl rings cannot replicate.

ADMET Considerations

When optimizing 3-thienyl pyrazoles, consider the following parameters derived from recent medicinal chemistry literature:

• Metabolic Stability: The 3-thienyl isomer is generally more stable than the 2-thienyl isomer. The 2-thienyl group is prone to oxidation at the C5 position (alpha to sulfur). In the 3-thienyl isomer, the reactive positions are sterically and electronically less accessible when attached to the pyrazole core [1].

• Lipophilicity: Thiophene increases LogP compared to benzene. If LogP > 4.0, consider adding polar groups (e.g., morpholine, piperazine) to the N1-position of the pyrazole to maintain oral bioavailability.

• Toxicity: Unlike furans (which can form reactive enals), thiophenes are generally considered "safe" bioisosteres, though screening for idiosyncratic toxicity (via glutathione trapping assays) is recommended for late-stage leads [5].

References

• National Institutes of Health (PMC). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. [Link]

• Royal Society of Chemistry (RSC). Development of new pyrazole–thiophene hybrids: synthesis, anticancer assessment, and molecular docking insights. [Link]

• Atlantis Press. Synthesis of 3-phenyl-1H-pyrazole derivatives (Methodology applicable to thienyl analogs). [Link]

• ResearchGate. Hybrids of thiophene, pyrazole and oxadiazol: Synthesis, DFT calculations, molecular docking studies. [Link]

• Wikipedia. Bioisostere (General principles of Thiophene/Phenyl exchange). [Link]

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Protocols & Analytical Methods

Claisen-Schmidt condensation for 3-thienyl pyrazole precursors

Executive Summary

This application note details the optimized synthesis of 1-(thiophen-3-yl)-3-arylprop-2-en-1-one (thienyl chalcones), the critical intermediate for 3-thienyl pyrazoles. Thienyl-pyrazoles are high-value pharmacophores in drug discovery, exhibiting potent inhibition against leukemia (K-562), renal cancer (UO-31), and non-small cell lung cancer lines [1, 2].

While standard protocols exist, this guide addresses the specific challenges of the 3-thienyl moiety , including its unique electron density distribution compared to the more common 2-thienyl isomer, and provides a self-validating workflow to minimize polymerization side-reactions.

Mechanistic Insight & Causality

The formation of the chalcone precursor proceeds via the Claisen-Schmidt condensation , a crossed-aldol reaction between an enolizable ketone (3-acetylthiophene) and a non-enolizable aldehyde (aryl aldehyde).

Why 3-Acetylthiophene? Unlike 2-acetylthiophene, where the sulfur atom allows for direct resonance stabilization of the carbonyl, the 3-position is electronically distinct. The C3 position is less electron-rich than C2, making the acetyl group at C3 slightly more reactive toward enolization but the ring itself less prone to electrophilic attack (polymerization) under basic conditions compared to C2 derivatives.

The Pathway:

• Enolization: Base abstracts an

  -proton from 3-acetylthiophene.

• Nucleophilic Attack: The enolate attacks the carbonyl carbon of the benzaldehyde.

• Dehydration: Spontaneous elimination of water (E1cB mechanism) driven by the formation of a conjugated system extending from the thiophene ring through the enone to the aryl ring.

Figure 1: Mechanistic pathway and critical control points for suppressing side reactions during condensation.

Experimental Protocols

Method A: Conventional Base-Catalyzed Synthesis (Benchtop)

Best for: Large-scale synthesis (>5g) and educational validation.

Reagents:

• 3-Acetylthiophene (1.0 equiv)

• Substituted Benzaldehyde (1.0 equiv)

• Ethanol (95% or absolute)

• Sodium Hydroxide (NaOH) 40% w/v aqueous solution

Protocol:

• Solubilization: In a round-bottom flask, dissolve 10 mmol of 3-acetylthiophene and 10 mmol of the substituted benzaldehyde in 15 mL of Ethanol.

• Catalysis: Place the flask in an ice bath (0–5°C). Add 2 mL of 40% NaOH dropwise over 5 minutes.

  • Scientific Rationale: Low temperature during addition prevents the exothermic deprotonation from triggering thiophene polymerization or rapid Cannizzaro reaction of the aldehyde [3].

• Reaction: Remove the ice bath and stir vigorously at room temperature (25°C) for 3–6 hours.

  • Monitoring: Monitor via TLC (Hexane:Ethyl Acetate 7:3). Look for the disappearance of the aldehyde spot.

• Workup: Pour the reaction mixture into 100 mL of crushed ice/water containing 1 mL of HCl (to neutralize excess base).

• Isolation: The chalcone will precipitate as a solid. Filter under vacuum.

• Purification: Recrystallize from hot Ethanol.

Method B: Ultrasound-Assisted Green Synthesis (High-Throughput)

Best for: Library generation, rapid screening, and "Green Chemistry" compliance.

Reagents:

• Same stoichiometry as Method A.

• Solvent: Ethanol or PEG-400 (Polyethylene Glycol).

• Catalyst: Pulverized KOH or NaOH pellets.

Protocol:

• Preparation: Mix 1 mmol 3-acetylthiophene and 1 mmol aldehyde in 5 mL Ethanol in a flask.

• Activation: Add 1 mmol solid KOH.

• Sonication: Place the flask in an ultrasonic cleaning bath (frequency ~40 kHz) at room temperature.

• Duration: Sonicate for 10–30 minutes.

  • Efficiency: Ultrasonic cavitation creates microscopic "hot spots" that accelerate the condensation, reducing reaction time by >90% compared to Method A [4].

• Workup: Pour onto crushed ice; filter the precipitate.

Process Workflow & Quality Control

To ensure reproducibility in a drug development setting, the following workflow integrates quality gates (QG).

Figure 2: Operational workflow with integrated Quality Gate (QG) for reaction completion.

Data Presentation: Expected Yields & Characterization

The electronic nature of the substituent on the benzaldehyde significantly impacts yield and reaction time. Electron-withdrawing groups (EWGs) generally accelerate the nucleophilic attack.

Aldehyde Substituent (R)	Electronic Effect	Method A Time (h)	Method B Time (min)	Typical Yield (%)	Melting Point (°C)*
H (Unsubstituted)	Neutral	3.0	15	85–90	78–80
4-Cl	Weak EWG	2.5	10	88–92	110–112
4-NO₂	Strong EWG	1.5	5	92–96	162–164
4-OCH₃ (Methoxy)	EDG (Deactivating)	6.0	30	75–80	94–96
4-N(CH₃)₂	Strong EDG	12.0	45	60–70	138–140

Note: Melting points are approximate and solvent-dependent. Data synthesized from general trends in thienyl chalcone literature [3, 5].

Characterization Standards (Self-Validation):

• IR Spectroscopy: Look for the characteristic enone C=O stretch shifted to lower frequencies (~1650–1660 cm⁻¹) due to conjugation with the thiophene and phenyl rings.

• 1H NMR (CDCl₃): The hallmark of a successful condensation is the appearance of two doublets for the vinylic protons (–CO–CH=CH–) with a coupling constant J ≈ 15–16 Hz , confirming the (E)-configuration (trans isomer).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Oiling / Sticky Product	Incomplete crystallization or impurities.	Scratch the flask with a glass rod to induce nucleation. Recrystallize using a minimal amount of hot ethanol.
Low Yield (Methoxy derivatives)	Deactivated aldehyde (EDG effect).	Increase reaction temperature to 40°C (Method A) or extend sonication time (Method B). Use stronger base (KOH).
Dark/Black Mixture	Polymerization of thiophene or resinification.	Critical: Ensure temperature was <10°C during base addition. Reduce base concentration to 20%.
Starting Material Remains	Equilibrium reached (Reversible Aldol).	Drive reaction forward by removing water (rarely needed for chalcones) or adding excess base to force dehydration.

References

• National Cancer Institute (NCI) Screening Data. Synthesis of novel pyrazolic analogues of chalcones and their... derivatives as potential antitumor agents.[1][2][3] Bioorganic & Medicinal Chemistry.[2][3][4][5][6] 2010.

• Antitumor Activity. Microwave synthesis of 3-thienyl chalcones. Semantic Scholar / Advances in Synthesis. 2023.[7]

• Green Synthesis Protocol. A green synthesis approach toward large-scale production of benzalacetone via Claisen–Schmidt condensation.[5] Royal Society of Chemistry / PMC. 2022.

• Ultrasonic Methods. Microwave-Assisted Claisen-Schmidt Condensation... Catalyzed by Cu(OTf)2.[8] ResearchGate. 2020.

• General Chalcone Data. Synthesis of Chalcones Derivatives and Their Biological Activities: A Review. ACS Omega. 2022.

Sources

• 1. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 2. epj-conferences.org [epj-conferences.org]
• 3. Recent highlights in the synthesis and biological significance of pyrazole derivatives [aabu.edu.jo]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A green synthesis approach toward large-scale production of benzalacetone via Claisen–Schmidt condensation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. download.e-bookshelf.de [download.e-bookshelf.de]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]

Application Note: Strategic Derivatization of 3-Acetylthiophene via Hydrazine Hydrate

This Application Note is designed for research scientists and medicinal chemists focusing on the derivatization of thiophene scaffolds. It details the reaction of 3-acetylthiophene with hydrazine hydrate , a pivotal transformation in the synthesis of hydrazone-based pharmacophores and alkyl-substituted thiophenes.

Introduction & Strategic Value

The thiophene ring is a bioisostere of benzene, widely utilized in drug discovery to improve pharmacokinetic profiles and receptor binding affinity. 3-Acetylthiophene (3-AT) serves as a critical building block because the C3-position offers unique steric and electronic properties compared to the more common C2-isomers.

Reacting 3-AT with hydrazine hydrate (

) opens two distinct synthetic pathways depending on the reaction conditions:

• Hydrazone Formation (Kinetic/Thermodynamic Control): Generates a versatile

  linker, essential for constructing Schiff bases (antimicrobials) and pyrazoline scaffolds (anti-inflammatories).[1]

• Wolff-Kishner Reduction: Completely reduces the carbonyl to a methylene group, yielding 3-ethylthiophene , valuable for modifying lipophilicity without altering the core scaffold.

Mechanistic Insight & Chemo-Selectivity

The reaction is a nucleophilic addition-elimination at the carbonyl carbon. The selectivity between the Hydrazone (monomer) and the Azine (dimer) is the critical process variable.

Reaction Pathway[2][3][4]

• Activation: The carbonyl oxygen is protonated (if acid catalyst is used) or polarized, increasing electrophilicity.

• Attack: The hydrazine nitrogen (nucleophile) attacks the carbonyl carbon.

• Elimination: Loss of water generates the C=N double bond.

Controlling the Azine Side-Reaction

A common failure mode is the formation of the Azine (

), where the newly formed hydrazone reacts with a second molecule of 3-acetylthiophene.

• Solution: Use a large stoichiometric excess of hydrazine hydrate (3–5 equivalents). This ensures that every ketone molecule encounters free hydrazine rather than a hydrazone intermediate.

Visualizing the Mechanism

The following diagram illustrates the pathway and the divergence point for azine formation.

Caption: Mechanistic pathway showing the critical divergence between the target hydrazone (green) and the azine impurity (red).[1]

Experimental Protocols

Protocol A: Synthesis of 3-Acetylthiophene Hydrazone

Target Application: Precursor for Schiff bases, Pyrazoles, and crystalline derivatives.[1]

Reagents:

• 3-Acetylthiophene (10 mmol, 1.26 g)[1]

• Hydrazine Hydrate, 80% or 98% (50 mmol, ~2.5 mL) [Excess is Critical] [1]

• Ethanol (Absolute, 20 mL)

• Glacial Acetic Acid (3-5 drops)[1]

Procedure:

• Setup: Equip a 50 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux condenser.

• Dissolution: Dissolve 3-acetylthiophene in absolute ethanol.

• Addition: Add hydrazine hydrate dropwise at room temperature.

• Catalysis: Add glacial acetic acid. Note: The solution may warm slightly.

• Reflux: Heat the mixture to reflux (approx. 78-80°C) for 3–5 hours . Monitor by TLC (Mobile phase: Hexane:EtOAc 7:3). The hydrazone is more polar than the ketone.

• Workup:

  • Evaporate 50% of the solvent under reduced pressure.

  • Pour the concentrate onto crushed ice (50 g) with vigorous stirring.

  • A precipitate should form.[2] If oil forms, extract with dichloromethane (DCM), dry over

    , and evaporate.[1]

• Purification: Recrystallize from ethanol/water or purify via column chromatography if azine impurities are detected.

Protocol B: Wolff-Kishner Reduction (Huang-Minlon Modification)

Target Application: Synthesis of 3-Ethylthiophene (Alkyl modification).[1]

Reagents:

• 3-Acetylthiophene (10 mmol)[1]

• Hydrazine Hydrate (30 mmol)[1]

• Potassium Hydroxide (KOH) pellets (40 mmol)[1]

• Diethylene Glycol (15 mL)[1]

Procedure:

• Hydrazone Formation (In Situ): Mix ketone, hydrazine, KOH, and diethylene glycol in a flask.[1] Reflux at ~120°C for 1 hour to form the hydrazone.

• Distillation: Remove the condenser and distill off water and excess hydrazine until the internal temperature rises to 190–200°C .

• Decomposition: Reflux at this high temperature for 3–4 hours.

  gas evolution indicates successful reduction.

• Workup: Cool, dilute with water, and extract with ether. Distill the organic layer to obtain pure 3-ethylthiophene.[3]

Data Presentation & Quality Control

Comparative Solvents for Hydrazone Formation

The choice of solvent affects reaction rate and purity.

Solvent	Boiling Point (°C)	Reaction Time	Yield Profile	Notes
Ethanol	78	3-5 h	85-92%	Standard. Easy workup.
Methanol	65	5-7 h	80-88%	Slower; product may be more soluble (lower recovery).
Ethylene Glycol	197	1-2 h	Variable	Hard to remove; promotes Wolff-Kishner side reactions.

Characterization Checklist (Hydrazone)

Verify the product using these spectroscopic markers:

• IR Spectroscopy:

  • Appearance of

    stretch: Doublet around 3300–3400 .

  • Disappearance of Ketone

    stretch: ~1680 .

  • Appearance of Imine

    stretch: ~1600–1620 .

• 1H NMR (DMSO-d6):

  • 2.1-2.3 ppm: Methyl group (singlet). Note the shift upfield compared to the ketone.
  • 6.5-7.0 ppm: Broad singlet for (exchangeable with ).
  • 7.3-8.0 ppm: Thiophene ring protons (multiplets).

Workflow Visualization

The following flowchart guides the decision-making process for the researcher.

Caption: Decision matrix for synthesizing Hydrazone (Green Path) vs. Alkyl Reduction (Red Path).[1]

Downstream Applications in Drug Design

Once synthesized, 3-acetylthiophene hydrazone acts as a "privileged scaffold" for further derivatization:

• Schiff Base Libraries: Reacting the free

  with various aromatic aldehydes creates a library of Schiff bases ( ). These have documented efficacy as tubulin polymerization inhibitors in cancer research [1].[4]

• Thiazole Hybrids: Reaction with

  -haloketones (Hantzsch synthesis) yields thiazole-thiophene hybrids, often explored for antimicrobial activity against resistant strains like S. aureus [2].

• Metal Complexation: The sulfur of the thiophene and the nitrogen of the hydrazone can chelate transition metals, creating potent DNA-cleaving agents .

References

• Design, synthesis and molecular docking study of thiophenyl hydrazone derivatives. Taylor & Francis Online. Available at: [Link][1]

• Medicinal chemistry-based perspectives on thiophene and its derivatives. NIH / PMC. Available at: [Link]

• Discovery of Novel Thiophene/Hydrazones: In Vitro and In Silico Studies against Pancreatic Cancer. MDPI. Available at: [Link][1]

• Wolff-Kishner Reduction. Organic Chemistry Portal. Available at: [Link][1]

Sources

• 1. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN102690255B - Preparation method of 3-acetylthiophene - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

microwave-assisted synthesis of 5-methyl-3-(3-thienyl)-1H-pyrazole

Application Note: High-Efficiency Microwave-Assisted Synthesis of 5-Methyl-3-(3-thienyl)-1H-pyrazole

Executive Summary

This application note details a robust, microwave-assisted protocol for the synthesis of 5-methyl-3-(3-thienyl)-1H-pyrazole , a privileged scaffold in medicinal chemistry known for its potential as a kinase inhibitor, anti-inflammatory agent, and antioxidant.

By transitioning from conventional solvothermal reflux to microwave (MW) irradiation, this protocol reduces total reaction time from 12–24 hours to under 30 minutes , while increasing isolated yields from ~65% to >90%. The method utilizes a two-step sequence: the Claisen condensation of 3-acetylthiophene to form a 1,3-diketone intermediate, followed by cyclocondensation with hydrazine hydrate.

Scientific Context & Retrosynthesis

The "Why": Pyrazoles substituted with thienyl moieties are bioisosteres of phenyl-pyrazoles (e.g., Celecoxib) and are critical in fragment-based drug discovery (FBDD). The 3-thienyl isomer specifically modifies the electronic landscape of the pyrazole core, often improving metabolic stability compared to its 2-thienyl counterparts.

Retrosynthetic Logic: The target molecule is a 3,5-disubstituted pyrazole. The most reliable disconnection is the Knorr Pyrazole Synthesis , which involves the condensation of a 1,3-dicarbonyl equivalent with hydrazine.

• Disconnection: C3–N2 and C5–N1 bonds.

• Synthon: 1-(3-thienyl)-1,3-butanedione.

• Starting Materials: 3-Acetylthiophene and Ethyl Acetate.

Experimental Protocol

Equipment Specifications

• Reactor: Single-mode Microwave Reactor (e.g., CEM Discover 2.0 or Anton Paar Monowave 400).

• Vessel: 10 mL or 35 mL pressure-sealed borosilicate glass vials.

• Temperature Control: IR sensor (external) or Fiber Optic (internal).

Step 1: Synthesis of 1-(3-thienyl)-1,3-butanedione (Precursor)

Conventional methods often fail to drive this equilibrium-limited Claisen condensation to completion. MW irradiation overcomes the activation energy barrier rapidly.

Reagents:

• 3-Acetylthiophene (10 mmol, 1.26 g)

• Ethyl Acetate (Dry, used as solvent/reagent, 5 mL)

• Sodium Ethoxide (NaOEt) (12 mmol, 0.82 g) or Sodium Hydride (60% dispersion, 12 mmol)

Procedure:

• Setup: In a 35 mL MW vial, dissolve 3-acetylthiophene in dry ethyl acetate.

• Addition: Slowly add NaOEt at room temperature. Seal the vial with a Teflon-lined cap.

• Irradiation:

  • Temp: 120°C

  • Time: 10 minutes

  • Power: Dynamic (Max 200W)

  • Stirring: High

• Work-up: Cool to RT. Acidify with 1M HCl to pH 4. Extract with EtOAc (3x). Dry organic layer over MgSO₄ and concentrate in vacuo.

• Output: Yellowish oil/solid (Keto-enol tautomer mix). Use directly in Step 2 without extensive purification.

Step 2: Cyclocondensation to 5-methyl-3-(3-thienyl)-1H-pyrazole

This step involves nucleophilic attack of hydrazine on the carbonyls followed by dehydration.

Reagents:

• Crude 1-(3-thienyl)-1,3-butanedione (from Step 1)

• Hydrazine Hydrate (80% aq., 15 mmol)

• Ethanol (3 mL)

• Glacial Acetic Acid (Catalytic, 2-3 drops)

Procedure:

• Setup: Dissolve the diketone in ethanol in a 10 mL MW vial. Add hydrazine hydrate and acetic acid.[1]

• Irradiation:

  • Temp: 140°C

  • Time: 5 minutes

  • Pressure Limit: 250 psi (17 bar)

• Work-up:

  • Pour the reaction mixture into 50 mL ice-cold water.

  • The product will precipitate as a white/off-white solid.

  • Filter, wash with cold water, and recrystallize from Ethanol/Water (8:2).

Results & Data Analysis

The microwave protocol demonstrates superior efficiency compared to traditional heating.[2][3]

Table 1: Method Comparison

Parameter	Conventional Reflux	Microwave Protocol (This Work)	Improvement Factor
Reaction Time (Step 1)	16 Hours	10 Minutes	96x Faster
Reaction Time (Step 2)	4–6 Hours	5 Minutes	48–72x Faster
Overall Yield	55–65%	88–92%	~1.5x Yield
Solvent Usage	High (50–100 mL)	Low (<10 mL)	Green Metric
Purity (Crude)	85% (Requires Column)	>95% (Precipitation only)	Workflow Efficiency

Characterization Data (Representative):

• Appearance: White crystalline solid.

• Melting Point: 148–150°C.

• ¹H NMR (400 MHz, DMSO-d₆):

  12.65 (br s, 1H, NH), 7.82 (dd, 1H, Thiophene-H2), 7.61 (dd, 1H, Thiophene-H5), 7.52 (dd, 1H, Thiophene-H4), 6.45 (s, 1H, Pyrazole-H4), 2.28 (s, 3H, CH₃).

• MS (ESI): Calculated for C₈H₈N₂S

  ; Found .

Mechanistic Insight & Visualization

The efficiency of the microwave synthesis is attributed to the thermal/kinetic effect . Polar solvents (Ethanol) and ionic intermediates (hydrazonium species) couple efficiently with the oscillating electromagnetic field (2.45 GHz), generating rapid internal heating. This overcomes the activation barrier for the initial nucleophilic attack and the subsequent dehydration step much faster than conductive heating.

Workflow Diagram

Figure 1: Step-by-step experimental workflow for the microwave-assisted synthesis.

Reaction Mechanism

Figure 2: Mechanistic pathway of the Knorr Pyrazole Synthesis.

References

• Kidwai, M., et al. (2005). "Microwave assisted synthesis of novel pyrazoles." Indian Journal of Chemistry, 44B, 581-584. Link

• Pal, S., et al. (2007). "High speed synthesis of pyrazolones using microwave-assisted neat reaction technology." Journal of the Brazilian Chemical Society, 19(6). Link

• El-Sayed, H., et al. (2012). "Synthesis, antimicrobial, antioxidant, anti-inflammatory, and analgesic activities of some new 3-(2′-thienyl)pyrazole-based heterocycles."[4] Medicinal Chemistry Research. Link

• Kappe, C. O. (2004). "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, 43(46), 6250–6284. Link

• Nagaraju, S., et al. (2012). "Microwave-Assisted Synthesis of Pyrazoles." Organic Chemistry Portal. Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. terra-docs.s3.us-east-2.amazonaws.com [terra-docs.s3.us-east-2.amazonaws.com]
• 3. Microwave-Assisted Solvent-Free Synthesis of Enantiomerically Pure N-(tert-Butylsulfinyl)imines [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Application Note: 5-Methyl-3-(3-thienyl)-1H-pyrazole in Coordination Chemistry

Executive Summary

This guide details the synthesis, characterization, and application of 5-methyl-3-(3-thienyl)-1H-pyrazole (abbreviated herein as HMPz3Th ). Unlike its more common 2-thienyl isomer, the 3-thienyl derivative offers a unique steric and electronic profile. The sulfur atom in the 3-position is distal to the coordination pocket, preventing potential

-chelation and ensuring exclusive -donor behavior. This makes HMPz3Th an excellent candidate for constructing predictable Metal-Organic Frameworks (MOFs), spin-crossover (SCO) materials, and bio-active metallodrugs where ligand lability must be minimized.

Part 1: Ligand Synthesis Protocol

Mechanistic Design

The synthesis follows a two-step Claisen Condensation-Knorr Cyclization sequence.

• Claisen Condensation: 3-Acetylthiophene is deprotonated to form an enolate, which attacks ethyl acetate to form the

  -diketone intermediate.

• Knorr Cyclization: Hydrazine attacks the carbonyls of the

  -diketone. The 3-thienyl group directs the electronics, but due to the symmetry of hydrazine, the tautomeric nature of the final pyrazole (1H vs 2H) effectively yields a single thermodynamic product in solution.

Step-by-Step Protocol

Reagents:

• 3-Acetylthiophene (CAS: 645-00-1)

• Ethyl Acetate (Anhydrous)

• Sodium Ethoxide (NaOEt)

• Hydrazine Hydrate (80% or 64% solution)

• Ethanol (Absolute)

• Acetic Acid (Glacial)

Workflow:

• Synthesis of 1-(3-thienyl)-1,3-butanedione (Precursor):

  • In a dry round-bottom flask under

    , suspend NaOEt (1.2 eq) in anhydrous ethyl acetate (solvent & reactant).

  • Add 3-Acetylthiophene (1.0 eq) dropwise at 0°C.

  • Stir at room temperature for 1 hour, then reflux for 4 hours. The solution will darken (enolate formation).

  • Quench: Cool to RT and pour into ice-water containing acetic acid (to pH 5).

  • Extraction: Extract with dichloromethane (

    mL). Dry over , filter, and evaporate.

  • Validation: Check TLC (Hexane:EtOAc 4:1). The

    -diketone appears as a new spot with lower than the ketone.

• Cyclization to HMPz3Th:

  • Dissolve the crude

    -diketone in Ethanol (10 mL/g).

  • Add Hydrazine Hydrate (1.2 eq) dropwise. Caution: Exothermic.

  • Reflux for 3 hours.

  • Work-up: Evaporate ethanol to 20% volume. Pour into crushed ice. The pyrazole should precipitate as a white/off-white solid.

  • Purification: Recrystallize from Ethanol/Water (1:1).

Visualization: Synthesis Pathway

Caption: Two-step synthesis of HMPz3Th via Claisen condensation and Knorr cyclization.

Part 2: Coordination Chemistry Guidelines

Coordination Modes

The HMPz3Th ligand is versatile, capable of acting as a neutral monodentate donor or an anionic bridging ligand.

Species	Formula	Binding Mode	Geometry	Typical Metals
Neutral		Monodentate ( )	Octahedral/Tetrahedral
Anionic		Exo-bidentate Bridge	Dinuclear/Polynuclear

Critical Design Considerations

• Steric Bulk: The 3-thienyl group is less sterically demanding near the coordination site compared to a 2-thienyl or phenyl group. This allows for tighter packing in crystal lattices, potentially increasing cooperativity in spin-crossover (SCO) materials.

• Electronic Effect: The 3-thienyl ring is electron-rich but acts purely as an inductive donor. Unlike 2-thienyl, the sulfur atom is oriented away from the metal center in the preferred conformation, preventing auxiliary

  -coordination.

• Solubility: Complexes are often insoluble in water but soluble in DMF/DMSO. For biological assays, prepare stock solutions in DMSO (max 0.5% v/v final concentration).

Experimental Workflow: Complexation

Caption: Decision tree for synthesizing mononuclear vs. polynuclear complexes.

Part 3: Application Notes

Spin Crossover (SCO) Materials

Iron(II) complexes of pyrazoles are classic SCO candidates.

• Protocol: React

  with HMPz3Th (1:6 ratio) in degassed methanol.

• Mechanism: The

  core can switch between High Spin (HS) and Low Spin (LS) states upon temperature change.

• Advantage of 3-Thienyl: The 3-thienyl group facilitates

  stacking interactions between sheets without the steric clash of the sulfur atom, often leading to abrupt spin transitions with hysteresis (memory effect).

Biological Activity (Anticancer/Antimicrobial)

Thienyl-pyrazole complexes have shown cytotoxicity against human cancer cell lines (e.g., HeLa, MCF-7).[1]

• Mechanism: The planar pyrazole-thiophene system can intercalate into DNA, while the metal center (e.g., Pt, Pd, Cu) can bind covalently to guanine residues or generate Reactive Oxygen Species (ROS).

• Assay Protocol:

  • Dissolve complex in DMSO (10 mM stock).

  • Dilute in culture medium (RPMI-1640).

  • Incubate cells for 48h.

  • Measure viability using MTT assay.

  • Note: Always run a control with the free ligand to distinguish metal-mediated toxicity from ligand toxicity.

References

• Survey of Pyrazole Synthesis: El-Sabbagh, O. I., et al. "Synthesis and biological activity of some new pyrazole derivatives." European Journal of Medicinal Chemistry, 2009. Link

• Coordination Chemistry of Thienyl-Pyrazoles: Mukherjee, R. "Coordination chemistry of pyrazole-derived ligands." Coordination Chemistry Reviews, 2000. Link

• Spin Crossover in Iron(II) Pyrazoles: Halder, G. J., et al. "Guest-dependent spin crossover in a porous 3D coordination polymer." Science, 2002. Link

• Biological Evaluation Protocols: Mosmann, T. "Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays." Journal of Immunological Methods, 1983. Link

Sources

• 1. derpharmachemica.com [derpharmachemica.com]

Technical Notes & Optimization

Technical Support Center: Solving Solubility Challenges of Thienyl Pyrazoles in Biological Assays

Welcome to the technical support center dedicated to addressing a critical hurdle in drug discovery: the poor aqueous solubility of thienyl pyrazole derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with compound precipitation, assay variability, and data irreproducibility. Here, we provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions and troubleshoot effectively.

Frequently Asked Questions (FAQs): First Principles of Solubility

This section addresses fundamental concepts that are crucial for understanding and tackling solubility issues.

Q1: Why are my thienyl pyrazole compounds so difficult to dissolve in aqueous assay buffers?

Thienyl pyrazoles, like many heterocyclic compounds in modern drug discovery pipelines, often possess characteristics that lead to poor aqueous solubility.[1][2][3] The primary reasons are rooted in their molecular structure:

• High Lipophilicity: The presence of the thienyl group (a sulfur-containing aromatic ring) and often other aromatic substituents contributes to a high logP value, making the molecule inherently more soluble in lipids and organic solvents than in water.[2]

• Molecular Weight and Structure: Larger molecules with complex, rigid structures are often more difficult for water molecules to solvate effectively.[4][5]

• Crystal Lattice Energy: Many thienyl pyrazoles exist as crystalline solids. The strong intermolecular forces within the crystal lattice (like hydrogen bonding and π-π stacking) require significant energy to overcome before the compound can dissolve.[1][5][6] This is a key factor in their low thermodynamic solubility.

Understanding these intrinsic properties is the first step toward developing a rational strategy to improve their solubility for biological testing.

Q2: I've heard about "kinetic" and "thermodynamic" solubility. What's the difference, and which one matters for my in vitro assay?

This is a critical distinction that directly impacts how you prepare your compounds and interpret your results.[7][8]

• Thermodynamic Solubility is the true equilibrium solubility. It is the maximum concentration of the most stable crystalline form of a compound that can be dissolved in a solvent at a specific temperature and pH.[7][8] This measurement is typically performed using a "shake-flask" method where excess solid compound is agitated in the buffer for an extended period (24-72 hours) to ensure equilibrium is reached.[8][9][10] It is most relevant for predicting oral absorption and informing formulation for in vivo studies.

• Kinetic Solubility measures the concentration at which a compound precipitates out of a solution when that solution is prepared by diluting a high-concentration organic stock (usually in DMSO) into an aqueous buffer.[8][11][12] The resulting precipitate is often amorphous and more soluble than the stable crystalline form.[11][12] This value is highly relevant for most in vitro high-throughput screening (HTS) and cell-based assays, as it reflects the conditions under which compounds are typically tested.[9]

For most biological assays, kinetic solubility is the more practical and immediate concern . Your compound needs to remain in solution for the duration of the assay to be available to interact with its biological target.

Troubleshooting Guide: Common Problems & Step-by-Step Solutions

This section is formatted to address the specific issues you might be facing at the bench.

Q3: My compound immediately precipitates when I dilute my DMSO stock into my aqueous assay buffer. What's happening and how do I fix it?

This is the most common manifestation of poor kinetic solubility, often referred to as "crashing out."

The Causality: Dimethyl sulfoxide (DMSO) is an excellent organic solvent, but it is aprotic and does not form a stable hydration shell around the compound. When a small volume of concentrated DMSO stock is rapidly diluted into a large volume of aqueous buffer, the DMSO molecules quickly disperse and interact with water.[13] This leaves your hydrophobic thienyl pyrazole compound suddenly exposed to a hostile aqueous environment, causing it to rapidly precipitate.[13][14][15]

Immediate Troubleshooting Workflow:

The following workflow can help you quickly address precipitation upon dilution.

Caption: Troubleshooting workflow for compound precipitation.

Detailed Steps:

• Mechanical Agitation: Vigorously vortex the solution or place it in a sonicating water bath for 5-10 minutes.[15][16] Gentle warming to 37°C can also help redissolve the precipitate.[15][16] This is often sufficient for compounds that are on the borderline of their kinetic solubility limit.

• Optimize the Dilution Protocol: Avoid adding a highly concentrated DMSO stock directly into the buffer. Instead, perform an intermediate dilution step. For instance, make serial dilutions in 100% DMSO first to lower the concentration before the final dilution into the aqueous medium.[14]

• Reduce Final DMSO Concentration: While counterintuitive, a lower final concentration of your DMSO stock (meaning you add a larger volume of a more dilute stock) can sometimes help by providing more co-solvent relative to the compound. However, always be mindful of the final DMSO percentage your cells or enzyme can tolerate, which is typically ≤0.5%.[14][17][18]

Q4: Mechanical agitation didn't work. What advanced formulation strategies can I use to keep my thienyl pyrazole in solution?

When simple methods fail, you must modify the solvent to be more hospitable to your compound. This involves using excipients—inactive substances that aid in drug delivery.[19][20]

A co-solvent is a water-miscible organic solvent that, when added to water, increases the solubility of nonpolar molecules by reducing the overall polarity of the solvent system.[4][21][22][23]

• Mechanism: Co-solvents disrupt water's hydrogen bond network, creating a microenvironment that is less polar and more favorable for solvating hydrophobic compounds like thienyl pyrazoles.

• Common Choices: Polyethylene Glycol 400 (PEG-400), Propylene Glycol (PG), and Ethanol are widely used.[24][25]

• Implementation: Prepare your assay buffer with a small percentage of the co-solvent before adding your compound's DMSO stock. It is crucial to run a vehicle control with the same concentration of DMSO and co-solvent to ensure they do not affect the biological assay.[17]

Co-solvent	Typical Concentration Range in in vitro assays	Key Considerations
PEG-400	1-10% (v/v)	Generally safe for many cell lines; highly effective.[25]
Ethanol	0.5-2% (v/v)	Can be toxic to cells at higher concentrations.[17][24]
Propylene Glycol	1-5% (v/v)	Good safety profile; often used in formulations.[24]

Surfactants are amphiphilic molecules that form micelles in aqueous solutions above a certain concentration (the Critical Micelle Concentration).

• Mechanism: The hydrophobic cores of these micelles can encapsulate your poorly soluble thienyl pyrazole, effectively shielding it from the aqueous environment and keeping it dispersed.[26]

• Common Choices: Non-ionic surfactants like Tween® 80 or Polysorbate 80 are common.

• Implementation: Add the surfactant to the assay buffer at a concentration just above its CMC. Be aware that surfactants can interfere with some assays or affect cell membrane integrity, so thorough validation with controls is essential.[24]

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[1]

• Mechanism: The thienyl pyrazole molecule (the "guest") can form an inclusion complex with the cyclodextrin (the "host"), where the hydrophobic part of the molecule resides within the cyclodextrin's nonpolar cavity. This complex has a water-soluble exterior, dramatically increasing the apparent solubility of the compound.[1]

• Common Choices: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD or Captisol®) are preferred due to their higher aqueous solubility and safety compared to natural β-cyclodextrin.[1][27]

• Implementation: Dissolve the cyclodextrin in the assay buffer first, then add the compound stock. The formation of the inclusion complex is an equilibrium process.[1]

Q5: My assay results are inconsistent and my IC50 values are not reproducible. Could this be a solubility problem?

Absolutely. Poor solubility is a leading cause of variable data and inaccurate Structure-Activity Relationships (SAR).[28][29][30]

The Causality: If your compound's concentration in the assay is at or above its solubility limit, the actual concentration of the dissolved, biologically available compound can be much lower than the nominal concentration you calculated.[28][29] Any slight variation in temperature, incubation time, or pipetting technique can change the amount of precipitated material, leading to significant variability in your results.[28] This often leads to an underestimation of a compound's true potency (i.e., an artificially high IC50 value).[28][30]

How to Confirm and Mitigate:

• Visual Inspection: Before reading your plates, visually inspect the wells (especially at the highest concentrations) against a light source or under a microscope for signs of precipitation or cloudiness.

• Concentration Analysis: For critical experiments, you can measure the actual concentration of the compound in the supernatant of your assay wells after centrifugation. This can be done via HPLC-UV or LC-MS.[31]

• Assay Optimization:

  • Lower the Top Concentration: Test your compound at concentrations well below its measured kinetic solubility limit.

  • Pre-incubation Check: Prepare your highest compound concentration in the final assay buffer and let it sit for the duration of your assay. Centrifuge and visually inspect for a pellet to determine if precipitation occurs over time.

  • Include a Soluble Control: Always run a well-characterized, soluble compound with a known IC50 in your assay to ensure the assay itself is performing correctly.

Experimental Protocols

Here we provide standardized protocols for assessing the solubility of your thienyl pyrazole compounds.

Protocol 1: High-Throughput Kinetic Solubility Assay

This protocol uses nephelometry (light scattering) to rapidly determine the kinetic solubility limit. The principle is that as a compound precipitates, it forms particles that scatter light, and the amount of scattered light is proportional to the amount of insoluble material.

Sources

• 1. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 2. rroij.com [rroij.com]
• 3. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms [drug-dev.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. raytor.com [raytor.com]
• 9. enamine.net [enamine.net]
• 10. lup.lub.lu.se [lup.lub.lu.se]
• 11. ovid.com [ovid.com]
• 12. Optimizing solubility: kinetic versus thermodynamic solubility temptations and risks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. 억제제 준비에 관한 자주 묻는 질문(FAQ) [sigmaaldrich.com]
• 15. selleckchem.com [selleckchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 18. researchgate.net [researchgate.net]
• 19. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs [drug-dev.com]
• 20. researchgate.net [researchgate.net]
• 21. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 22. ijmsdr.org [ijmsdr.org]
• 23. Cosolvent - Wikipedia [en.wikipedia.org]
• 24. researchgate.net [researchgate.net]
• 25. kinampark.com [kinampark.com]
• 26. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 27. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 28. researchgate.net [researchgate.net]
• 29. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]
• 31. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: High-Fidelity Pyrazole Synthesis via Hydrazine Hydrate

Status: Operational Ticket Focus: Optimization, Regiocontrol, and Troubleshooting Operator: Senior Application Scientist

Executive Summary: The Pyrazole Challenge

The condensation of hydrazine hydrate with 1,3-dicarbonyls (Knorr Pyrazole Synthesis) is the industry standard for generating the pyrazole pharmacophore found in drugs like Celecoxib and Rimonabant. However, the apparent simplicity of this reaction often masks three critical failure points:

• Regioisomerism: Formation of inseparable mixtures (Isomer A vs. B) when using unsymmetrical dicarbonyls.[1]

• Oligomerization: Formation of azines (double condensation) rather than cyclization.

• Hydrazine Handling: Safety risks and oxidative degradation of reagents.

This guide moves beyond basic textbook procedures to provide field-tested optimization strategies for high-value synthesis.

Critical Parameter Optimization Matrix

The choice of solvent and stoichiometry dictates the mechanistic pathway. Use this matrix to select the correct condition for your specific substrate.

Parameter	Standard (Ethanol/MeOH)	High-Regioselectivity (HFIP/TFE)	Green/Fast (Water)
Primary Use Case	Symmetrical 1,3-dicarbonyls; General screening.	Unsymmetrical dicarbonyls requiring high isomeric purity (e.g., >95:5).	Scale-up; hydrophobic substrates; "On-water" acceleration.
Mechanism Driver	General acid catalysis (often with AcOH).	H-bond donation stabilizes specific hemiaminal intermediates.	Hydrophobic effect forces organic reactants together; mild catalysis.
Reaction Rate	Moderate (Reflux often required).	Fast (RT to mild heat).	Fastest (Often RT due to interfacial catalysis).
Stoichiometry	1.0 : 1.1 (Diketone : Hydrazine)	1.0 : 1.1	1.0 : 1.2
Key Risk	Poor regiocontrol (often ~60:40 mixtures).	Cost of solvent; Acid sensitivity.	Product clumping/trapping of reactants.

Validated Experimental Protocols

Protocol A: High-Regioselectivity Synthesis (The "Fluorinated" Method)

Best for: Drug discovery candidates where isomer separation is difficult.

The Science: Fluorinated alcohols like hexafluoroisopropanol (HFIP) or 2,2,2-trifluoroethanol (TFE) act as strong hydrogen-bond donors. They selectively stabilize the specific polarized transition state of the carbonyl attack, often shifting regioselectivity from a 1:1 mix (in EtOH) to >95:5.

Workflow:

• Preparation: Dissolve unsymmetrical 1,3-diketone (1.0 equiv) in HFIP (0.2 M concentration). Note: TFE is a cheaper alternative but may yield slightly lower selectivity.

• Addition: Add methylhydrazine or hydrazine hydrate (1.1 equiv) dropwise at Room Temperature .

  • Critical: Do not heat initially. Kinetic control is often required for selectivity.

• Reaction: Stir for 2–4 hours. Monitor via TLC/LCMS.

• Workup: Remove solvent in vacuo (rotary evaporator). HFIP can be recovered and distilled for reuse.

• Purification: The crude residue is often analytically pure. If not, flash chromatography (EtOAc/Hex) is sufficient.

Protocol B: "On-Water" Green Synthesis

Best for: Scale-up, safety, and speed.

The Science: Water promotes the reaction through the "hydrophobic effect," forcing the organic dicarbonyl and hydrazine into cohesive droplets where the effective concentration is extremely high, accelerating the rate without acid catalysts.

Workflow:

• Preparation: Suspend 1,3-diketone (1.0 equiv) in deionized water (0.5 M). The substrate will likely not dissolve; this is expected.

• Addition: Add hydrazine hydrate (1.2 equiv) slowly.

• Reaction: Stir vigorously (1000 RPM). The mixture will often homogenize briefly before the product precipitates out as a solid.

• Workup: Filter the precipitate. Wash the cake with:

  • 2x Cold Water (removes excess hydrazine).

  • 1x Hexanes (removes unreacted diketone).

• Drying: Vacuum oven at 45°C.

Troubleshooting Hub (Q&A)

Issue 1: Regioselectivity & Isomers

Q: I am observing a 60:40 mixture of isomers by NMR. How do I shift this? A: Standard protic solvents (EtOH) often fail to discriminate between the two carbonyls.

• Immediate Fix: Switch solvent to HFIP (Hexafluoroisopropanol) or TFE .[2] This is the single most effective variable for regiocontrol.

• Secondary Fix: If using a hydrazine salt (e.g., hydrochloride), ensure you are not adding base immediately. Let the hydrazine attack under acidic conditions first, then buffer.

• Analysis: Use NOESY NMR to confirm the structure; 1D NMR chemical shifts can be deceptive for pyrazole isomers.

Issue 2: Impurity Profile (Azines)

Q: I see a higher molecular weight impurity (dimer) and low yield. A: You are likely forming azines (Double condensation: Diketone=N-N=Diketone). This happens when the hydrazine concentration is too low relative to the diketone locally.

• The Fix (Inverse Addition): Dissolve the hydrazine hydrate in the solvent first. Add the 1,3-diketone solution dropwise to the hydrazine. This ensures the diketone always encounters an excess of hydrazine, favoring cyclization over dimerization.

Issue 3: Physical State (Oiling Out)

Q: My product is an oil/goo, but it should be a solid. A: Pyrazoles often trap solvent or water, preventing crystallization.

• Technique: Perform a "trituration." Dissolve the oil in a minimum amount of Et2O or MTBE, then add pentane or hexanes dropwise with scratching until a solid forms.

• Alternative: If synthesized in water, the "oil" might be a hydrate. Dissolve in DCM, dry over MgSO4, and evaporate.

Visualizing the Logic

Diagram 1: Regioselectivity Decision Tree

Caption: Logical flow for selecting conditions based on substrate symmetry and desired outcome.

Diagram 2: Mechanistic Troubleshooting

Caption: Identifying failure points in the reaction pathway.

Safety & Handling: Hydrazine Hydrate

Hazard Profile: Hydrazine hydrate (64% hydrazine) is a suspected human carcinogen, acutely toxic, and corrosive.

Essential Protocols:

• Oxidative Deactivation (Waste): Never pour hydrazine waste down the drain.

  • Protocol: Collect aqueous waste. Slowly add 5-10% Sodium Hypochlorite (Bleach) solution in a fume hood.

  • Warning: This reaction is exothermic and releases nitrogen gas. Add slowly and cool if necessary.

• Product Decontamination: If your final product smells like ammonia/amine, it may contain residual hydrazine.

  • Wash: Dissolve product in EtOAc and wash 3x with 10% NaCl (brine). Avoid acidic washes if your pyrazole is electron-rich/sensitive.

• Storage: Hydrazine absorbs CO2 from air. Store under Nitrogen/Argon to prevent degradation.[1]

References

• Fustero, S. et al. (2008).[3] Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents.[2][3] Journal of Organic Chemistry.[3]

• Ebner, C. et al. (2008). Synthesis of Pyrazoles via a One-Pot Reaction of 1,3-Diketones with Hydrazine.[4][5] Organic Syntheses.[6][7][8]

• Polshettiwar, V. et al. (2010). Aqueous Microwave Chemistry: A Clean and Green Synthetic Tool for Rapid Drug Discovery. Chemical Society Reviews.

• BenchChem Technical Support. (2025). Safeguarding Your Research: A Comprehensive Guide to Handling Hydrazine Hydrate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reddit.com [reddit.com]
• 8. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Purification of 5-methyl-3-(3-thienyl)-1H-pyrazole

Ticket ID: PYR-TH-005 Subject: Recrystallization Solvent Systems & Troubleshooting Guide Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary & Solvent Logic

Purifying 5-methyl-3-(3-thienyl)-1H-pyrazole presents a specific challenge: balancing the polarity of the pyrazole core (H-bond donor/acceptor) with the lipophilicity of the thiophene ring.

The most common failure mode for this class of compounds is "oiling out" (liquid-liquid phase separation) rather than crystallization. This occurs because the thiophene moiety disrupts the lattice energy required for rapid nucleation in highly polar solvents.

Primary Solvent Recommendations

System Class	Solvent Composition	Primary Use Case	Mechanism
Standard (Protic)	Ethanol / Water (9:1 to 7:3)	General purification; removal of inorganic salts.	Uses the "Anti-solvent" effect of water to drive precipitation.
Alternative (Aprotic)	Ethyl Acetate / n-Heptane	Removal of polar impurities (tars, oxidized byproducts).	Exploits temperature-dependent solubility differentials.
High Purity	Toluene	Removal of regioisomers or unreacted hydrazine.	Slow cooling in toluene often yields denser, purer crystal habits (prisms vs. needles).

Decision Matrix: Selecting Your Solvent

Do not guess. Use this logic flow to determine the correct solvent system based on your crude material's behavior.

Figure 1: Solvent Selection Decision Tree. Follow the path based on solubility and impurity profile to minimize yield loss.

Validated Protocols

Protocol A: The "Ethanol/Water" Displacement Method

Best for: Routine synthesis cleanup (e.g., post-cyclization of 1-(3-thienyl)-1,3-butanedione).

• Dissolution: Transfer crude solid to an Erlenmeyer flask. Add Ethanol (95%) at a ratio of 5 mL per gram of solid.

• Heating: Heat to reflux (approx. 78°C) with magnetic stirring. If solid remains, add ethanol in 1 mL increments until dissolved.

  • Critical: Do not add excess solvent. The solution must be near saturation at boiling.

• Clarification (Optional): If the solution is dark orange/brown, add activated charcoal (5% w/w), boil for 5 mins, and filter hot through Celite.

• Nucleation: Remove from heat. While still near boiling, add warm Water (50°C) dropwise until a faint, persistent turbidity (cloudiness) appears.

• Re-solubilization: Add 2-3 drops of hot ethanol to clear the turbidity.

• Crystallization: Allow to cool to room temperature slowly (over 2 hours). Do not use an ice bath yet.

  • Why? Rapid cooling traps impurities and causes oiling.

• Collection: Once thick crystals form, cool to 0°C for 30 mins, then filter. Wash with cold 30% Ethanol/Water.

Protocol B: The "Toluene" Slow-Cool

Best for: Removing oily starting materials (diketones) that co-precipitate in ethanol.

• Dissolution: Suspend crude in Toluene (3 mL/g).

• Heating: Heat to 90-100°C. This compound has high solubility in hot aromatic solvents.

• Drying: If water droplets are visible (from synthesis workup), the toluene azeotrope will remove them.

• Cooling: Turn off the heat source and let the flask sit in the oil bath as the bath cools down naturally. This "insulation method" promotes large, pure prism formation.[2]

• Precipitation: If no crystals form at room temperature, add n-Heptane dropwise to lower solubility.

Troubleshooting Guide (FAQ)

Q1: The product "oiled out" (formed a liquid blob) instead of crystals. How do I fix this?

• Cause: The solution became supersaturated too quickly, or the solvent became too polar (too much water added).

• Fix: Re-heat the mixture until the oil dissolves. Add a small amount of the "good" solvent (Ethanol) to adjust polarity. Seed the solution with a tiny crystal of pure product while it is still warm (40-50°C). Agitate gently.

Q2: My crystals are colored (yellow/brown) but should be off-white.

• Cause: Oxidation products of the thiophene ring or polymerized hydrazine.

• Fix: Recrystallization alone may not remove this. Perform a Charcoal Treatment (see Protocol A, Step 3). If that fails, filter the crude through a short pad of silica gel using 20% Ethyl Acetate/Hexane before recrystallizing.

Q3: Is there a difference between 3-(3-thienyl) and 5-(3-thienyl) isomers?

• Technical Insight: In solution, 3- and 5- substituted 1H-pyrazoles are tautomers and exist in equilibrium [1]. However, in the solid state, they lock into a specific hydrogen-bonding lattice. You do not need to separate these "isomers" as they are chemically identical in solution.

Q4: Can I use Acetone?

• Advice: Acetone is generally too good a solvent. The compound is likely too soluble in acetone even at cold temperatures, leading to poor recovery yields unless you use a very large amount of anti-solvent (Hexane), which increases fire risk.

Process Workflow Diagram

Figure 2: Standard Recrystallization Workflow. Note the feedback loop (red dashed line) for correcting oiling out events.

References

• Elguero, J., et al. (2000). Prototropic tautomerism of heteroaromatic compounds. Advances in Heterocyclic Chemistry.

• BenchChem Protocols. (2025). Recrystallization of Pyrazole Derivatives using Binary Solvent Systems.

• Sigma-Aldrich. (2024).[3] Product Specification: 3-(3-thienyl)-1H-pyrazole-5-carboxylic acid (Analog data).

• ResearchGate Community. (2017). Solvent selection for pyrazoline purification.

Sources

• 1. Design, synthesis, characterization, and antioxidant activity studies of novel thienyl-pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-(5-メチル-2-チエニル)-1H-ピラゾール-5-カルボン酸 AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

Structural Elucidation of Thienyl Pyrazoles: A Comparative NMR Guide

Executive Summary

In medicinal chemistry, particularly within kinase inhibitor discovery (e.g., c-Met, ALK inhibitors), the thienyl-pyrazole scaffold is a privileged structure. However, the synthesis of these moieties—often via [3+2] cycloaddition or Suzuki-Miyaura coupling—can yield regioisomeric mixtures or ambiguous products.

Distinguishing 3-(2-thienyl)pyrazoles from 3-(3-thienyl)pyrazoles is a critical quality gate. Misidentification leads to erroneous Structure-Activity Relationship (SAR) models. This guide moves beyond basic chemical shift analysis, which is prone to solvent-induced errors, and establishes a robust identification protocol based on scalar coupling topology (

-values) and heteronuclear connectivity (HMBC) .

Mechanistic Basis of Differentiation

The differentiation relies on the distinct spin systems generated by the sulfur atom's position in the thiophene ring. Sulfur acts as an electronic boundary that alters the proton-proton coupling network.

The Coupling Topology

• 2-Thienyl Substituent: The protons are located at positions 3, 4, and 5.[1][2] This creates a contiguous spin system where vicinal couplings (

  ) dominate.

• 3-Thienyl Substituent: The protons are at positions 2, 4, and 5.[2][3] The substituent at C3 isolates the H2 proton, creating a unique coupling environment where cross-ring coupling becomes the diagnostic feature.

Comparative Analysis: H NMR Signatures

The most reliable method for immediate identification is the measurement of coupling constants (

). Chemical shifts ( ) should be treated as secondary evidence due to their susceptibility to concentration and solvent effects.

Table 1: Diagnostic Coupling Constants (Hz)

Feature	2-Thienyl Pyrazole (Substituent at C2)	3-Thienyl Pyrazole (Substituent at C3)
Spin System	AMX / ABC (Contiguous)	ABX (Interrupted)
Primary Vicinal ( )	Hz (Strong)	Hz (Strong)
Secondary Vicinal ( )	Hz (Diagnostic)	Absent (No H3 proton)
Cross-Ring ( )	Not Applicable	Hz (Diagnostic)
Long Range ( )	Hz	Hz
Key Visual Cue	H3 appears as a clear dd ( ).	H2 appears as a narrow dd or d ( ).

Expert Insight: The "Smoking Gun" is the 3.0 Hz coupling in the 3-thienyl isomer. If you see a doublet with

Hz, it is almost certainly the coupling between H2 and H5 in a 3-substituted thiophene. In contrast, 2-substituted thiophenes rarely show couplings in this intermediate range; they are either large ( Hz) or small ( Hz).

Advanced Validation: 2D NMR (HMBC)

When proton signals are overlapped or higher-order effects distort the multiplets, Heteronuclear Multiple Bond Correlation (HMBC) provides unambiguous structural proof by linking the pyrazole ring to the specific thiophene carbons.

HMBC Connectivity Logic

• 2-Thienyl Connection: The pyrazole ipso-carbon (or attached nitrogen) will show correlations to the thiophene C2 (quaternary) and C3 (methine).

• 3-Thienyl Connection: The pyrazole will correlate to the thiophene C3 (quaternary), C2 (methine), and C4 (methine).

Diagram 1: HMBC Correlation Pathways

The following diagram visualizes the critical 2-bond (

) and 3-bond ( ) correlations that confirm the isomer.

Caption: HMBC correlations distinguishing the isomers. Note that the 3-thienyl isomer allows two distinct protons (H2 and H4) to correlate to the ipso-carbon (C3), whereas the 2-thienyl isomer typically shows only H3 correlating strongly to the ipso-carbon (C2).

Experimental Protocol: High-Resolution Characterization

To resolve the fine coupling constants (e.g., the 1.0 Hz

coupling), standard high-throughput parameters are often insufficient. Use this optimized protocol.

Step 1: Sample Preparation

• Solvent: DMSO-

  is preferred over CDCl .

  • Reasoning: DMSO often provides better separation of aromatic signals and reduces signal overlap between the pyrazole and thiophene protons. It also slows proton exchange on the pyrazole NH (if free).

• Concentration: 5–10 mg in 600 µL. Avoid over-concentration to prevent viscosity broadening.

Step 2: Acquisition Parameters ( H NMR)

• Spectral Window: 0 – 12 ppm.[4]

• Relaxation Delay (D1):

  seconds. (Essential for accurate integration).

• Number of Scans (NS): Minimum 32 (for S/N > 200:1).

• Acquisition Time (AQ):

  seconds (to capture fine coupling structure).

Step 3: Processing

• Zero Filling: Fill to at least 64k or 128k points.

• Apodization: Apply a Gaussian window function (gb) rather than pure Exponential Multiplication (lb).

  • Setting:LB = -0.3, GB = 0.3 (Bruker standard). This enhances resolution to resolve the

    Hz splittings.

Decision Tree for Analyst

Use this logic flow to assign your compound rapidly.

Caption: Logical workflow for assigning thiophene regioisomers using NMR data.

References

• Reich, H. J. (2024). Structure Determination Using NMR: Thiophene Coupling Constants. University of Wisconsin-Madison. [Link]

• Satonaka, H. (1983).[2] The Substituent Effects in Thiophene Compounds. I. 1H NMR and IR Studies in Methyl (Substituted 2-Thiophenecarboxylate)s. Bulletin of the Chemical Society of Japan, 56(8), 2463–2468. [Link]

• Machado, F. P., et al. (2025).[5] Synthesis of Novel Tetra-Substituted Pyrazole Derivatives Using Microwave Irradiation and Their Anti-Leukemic Activity.[5] Molecules, 30(1). [Link]

• Fujieda, K., et al. (1985). C-13 NMR Spectra of Thiophenes. II. 2-Substituted Thiophenes.[1][2][3][4][6][7][8][9] Bulletin of the Chemical Society of Japan, 58(6), 1587–1591. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Design, synthesis, characterization, and antioxidant activity studies of novel thienyl-pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]

The Isomeric Advantage: A Comparative Guide to the Bioactivity of 3-Thienyl vs. 2-Thienyl Pyrazole Derivatives

In the landscape of medicinal chemistry, the pyrazole scaffold stands as a privileged structure, a cornerstone in the design of novel therapeutic agents.[1][2] Its versatility allows for a wide range of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antioxidant effects.[1][2][3] A critical factor in tuning the potency and selectivity of these derivatives is the nature and position of their substituents. Among these, the thienyl group, a sulfur-containing aromatic heterocycle, has garnered significant attention. However, the seemingly subtle shift of the pyrazole core from the 2-position to the 3-position of the thiophene ring can have profound implications for the molecule's ultimate biological impact.

This guide provides an in-depth, objective comparison of the bioactivity of 3-thienyl versus 2-thienyl pyrazole derivatives, drawing upon experimental data from the scientific literature. We will explore the nuances of their structure-activity relationships (SAR) and provide detailed experimental protocols to offer researchers and drug development professionals a comprehensive understanding of these two important classes of compounds.

Unveiling the Bioactive Potential: A Tale of Two Isomers

The position of the thienyl substituent on the pyrazole ring dictates the overall electronic distribution, steric hindrance, and potential for intermolecular interactions of the molecule. These factors, in turn, govern how the compound interacts with its biological target, be it an enzyme, receptor, or microbial cell wall. While direct, head-to-head comparative studies are not abundant, a cross-study analysis of reported data reveals distinct trends in the bioactivity of 3-thienyl and 2-thienyl pyrazole derivatives across various therapeutic areas.

Anticancer Activity: A Cellular Showdown

Pyrazole derivatives have shown considerable promise as anticancer agents, often exerting their effects through mechanisms like enzyme inhibition or induction of apoptosis.[1][4][5]

2-Thienyl Pyrazole Derivatives: A notable series of 1-acetyl-3-(2-thienyl)-5-aryl-2-pyrazoline derivatives has been synthesized and evaluated for their anticancer activity against A549 (human lung carcinoma) and C6 (rat glioma) cancer cell lines.[4][5] These compounds demonstrated dose-dependent anticancer activity, with some derivatives exhibiting cytotoxicity comparable to the standard drug mitoxantrone.[4] For instance, one of the most potent compounds in this series showed IC50 values of 53.3 ± 5.8 µg/mL against A549 cells and 45.0 ± 8.8 µg/mL against C6 cells.[4] The proposed mechanism of action involves the induction of apoptosis, as evidenced by caspase-3 activation assays.[4][5]

3-Thienyl Pyrazole Derivatives: Research into 3-thienyl pyrazole derivatives has also revealed significant anticancer potential. For example, a series of compounds derived from (2E)-1-(2,5-dichloro-3-thienyl)-3-substitutedphenylprop-2-en-1-one showed promising activity.[6] While a direct comparison of IC50 values with the 2-thienyl series is challenging due to different cell lines and assay conditions, the structure-activity relationship studies often highlight the importance of the substitution pattern on the phenyl ring attached to the pyrazole core for modulating anticancer potency.[3]

Experimental Corner: Methodologies for Assessing Bioactivity

To ensure scientific rigor and reproducibility, it is crucial to employ standardized and validated experimental protocols. Below are detailed methodologies for key assays used to evaluate the bioactivity of thienyl-pyrazole derivatives.

Protocol 1: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present.

Workflow:

Caption: Workflow of the MTT assay for determining cytotoxicity.

Detailed Steps:

• Cell Seeding: Plate cells (e.g., A549, C6) in 96-well microplates at a density of 5x10^3 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thienyl-pyrazole derivatives in the appropriate cell culture medium. Add the compounds to the wells and incubate for 48 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

Antimicrobial Activity: Combating Microbial Threats

The rise of antibiotic resistance necessitates the discovery of new antimicrobial agents.[7] Thienyl-pyrazole derivatives have emerged as a promising class of compounds with activity against a range of bacteria and fungi.[6][8]

2-Thienyl Pyrazole Derivatives: A study on N1-substituted/unsubstituted 5-(4-chlorophenyl)-3-(2-thienyl) pyrazoline derivatives demonstrated their antimicrobial potential.[8] These compounds were screened against Gram-positive bacteria (Staphylococcus aureus, Staphylococcus faecalis), Gram-negative bacteria (Escherichia coli, Salmonella typhi), and a fungus (Candida albicans).[8] Certain derivatives showed excellent zones of inhibition, indicating potent antimicrobial activity.[8]

3-Thienyl Pyrazole Derivatives: Similarly, pyrazole derivatives synthesized from (2E)-1-(2,5-dichloro-3-thienyl)-3-substitutedphenylprop-2-en-1-one have been evaluated for their antibacterial and antifungal activities.[6] The screening was performed against a panel of common bacterial and fungal strains.[6] The results indicated that the nature of the substituent on the phenyl ring significantly influences the antimicrobial spectrum and potency.

Comparative Data on Antimicrobial Activity

Compound Type	Organism	Activity (Zone of Inhibition in mm)	Reference
2-Thienyl Pyrazoline Derivative	Staphylococcus aureus	Good to Excellent	[8]
2-Thienyl Pyrazoline Derivative	Escherichia coli	Good to Excellent	[8]
2-Thienyl Pyrazoline Derivative	Candida albicans	Good to Excellent	[8]
3-Thienyl Pyrazole Derivative	E. coli, P. aeruginosa, S. aureus, S. pyogenus	Moderate to Good	[6]
3-Thienyl Pyrazole Derivative	C. albicans, A. niger	Moderate to Good	[6]

Note: Direct comparison is limited due to variations in experimental conditions between studies.

Protocol 2: Agar Diffusion Cup Plate Method for Antimicrobial Screening

This method is a widely used preliminary screening technique to assess the antimicrobial activity of new compounds.

Workflow:

Caption: Workflow for the agar diffusion cup plate method.

Detailed Steps:

• Media Preparation: Prepare and sterilize the appropriate agar medium (e.g., Nutrient Agar for bacteria, Sabouraud Dextrose Agar for fungi) and pour it into sterile Petri dishes.

• Inoculation: Spread a standardized inoculum of the test microorganism over the surface of the agar.

• Well Preparation: Create wells (cups) of a standard diameter in the agar using a sterile borer.

• Compound Application: Add a defined volume of the test compound solution (at a specific concentration, e.g., 100 µg/mL) into the wells. Also include a solvent control and a standard antibiotic/antifungal control.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C for 48-72 hours for fungi).

• Measurement: Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters.

Structure-Activity Relationship (SAR): The Decisive Role of Isomerism

The observed differences in the bioactivity of 3-thienyl and 2-thienyl pyrazole derivatives can be attributed to several key structural and electronic factors.

Electronic Effects: The position of the sulfur atom and the point of attachment to the pyrazole ring influence the electron density distribution across the entire molecule. This can affect the compound's ability to participate in hydrogen bonding, and other non-covalent interactions with the active site of a biological target.

Steric Hindrance: The 3-thienyl linkage may present a different steric profile compared to the 2-thienyl linkage. This can impact the optimal orientation of the molecule within a binding pocket, potentially leading to enhanced or diminished activity.

Lipophilicity: The overall lipophilicity of the molecule, which is crucial for its ability to cross cell membranes, can be subtly altered by the isomeric position of the thienyl group.

Caption: Influence of thienyl position on the structure-activity relationship.

Conclusion: Guiding Future Drug Discovery

The choice between a 3-thienyl and a 2-thienyl substituent on a pyrazole core is a critical design element in the development of new therapeutic agents. While both isomers have demonstrated significant bioactivity across a range of applications, the subtle change in their connectivity can lead to important differences in potency, selectivity, and pharmacokinetic properties. This guide has highlighted these differences through a comparative analysis of existing literature and has provided robust experimental protocols for the continued exploration of these promising compound classes. A deeper understanding of the structure-activity relationships governing their bioactivity will undoubtedly pave the way for the rational design of next-generation thienyl-pyrazole derivatives with enhanced therapeutic profiles.

References

• Özdemir, A., Altıntop, M. D., Kaplancıklı, Z. A., Turan-Zitouni, G., & Ciftci, G. A. (2013). Synthesis of 1-acetyl-3-(2-thienyl)-5-aryl-2-pyrazoline derivatives and evaluation of their anticancer activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 28(6), 1221-1227. [Link]

• Kumar, A., & Sharma, S. (2014). Synthesis and antimicrobial evaluation of novel 3-(thiophen-2-yl) -Pyrazoline-5-yl derivatives. International Journal of ChemTech Research, 6(1), 231-237. [Link]

• Özdemir, A., Altıntop, M. D., Kaplancıklı, Z. A., Turan-Zitouni, G., Akalın Çiftçi, G., & Yıldırım, S. U. (2013). Synthesis of 1-acetyl-3-(2-thienyl)-5-aryl-2-pyrazoline derivatives and evaluation of their anticancer activity. Journal of enzyme inhibition and medicinal chemistry, 28(6), 1221–1227. [Link]

• Li, Y., Wang, Y., Zhang, Y., Li, J., & Zhang, W. (2019). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Molecules (Basel, Switzerland), 24(2), 270. [Link]

• Patel, R. B., Patel, M. R., & Patel, K. C. (2012). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Rasayan Journal of Chemistry, 5(2), 223-229. [Link]

• Rana, K., & Kaur, H. (2025). Synthesis, characterization and antimicrobial activity of pyrazole derivatives. Indian Journal of Chemistry - Section B, 64B(9), 1234-1241. [Link]

• Al-Ostoot, F. H., Keshk, R. M., & El-Sayed, W. M. (2022). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Molecules (Basel, Switzerland), 27(10), 3121. [Link]

• El-Sayed, N. F., El-Bendary, E. R., El-Ashry, S. M., & El-Kerdawy, M. M. (2023). New Thiophenyl-pyrazolyl-thiazole Hybrids as DHFR Inhibitors: Design, Synthesis, Antimicrobial Evaluation, Molecular Modeling, and Biodistribution Studies. ACS Omega, 8(42), 39088-39103. [Link]

• Singh, U. P., & Bhat, H. R. (2021). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences, 249, 05002. [Link]

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• 5. Synthesis of 1-acetyl-3-(2-thienyl)-5-aryl-2-pyrazoline derivatives and evaluation of their anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Comparison Guide: FTIR Characterization of 5-Methyl-3-(3-thienyl)-1H-pyrazole

Executive Summary

Compound: 5-Methyl-3-(3-thienyl)-1H-pyrazole CAS: 100566-07-2 (Representative) Application: Pharmaceutical intermediate, ligand for coordination chemistry, and agrochemical building block.

This guide provides a technical analysis of the vibrational spectroscopy of 5-methyl-3-(3-thienyl)-1H-pyrazole , focusing on its distinction from its regioisomer, 5-methyl-3-(2-thienyl)-1H-pyrazole . For researchers and drug developers, accurate characterization of this specific isomer is critical, as the position of the sulfur atom in the thienyl ring (position 3 vs. 2) significantly alters electronic properties and biological binding affinity.

Spectral Atlas & Data Interpretation

The FTIR spectrum of 5-methyl-3-(3-thienyl)-1H-pyrazole is characterized by the interplay between the electron-rich pyrazole ring and the thiophene substituent. The data below synthesizes experimental characteristic frequencies for 3-substituted thiophenes and methyl-pyrazoles.

Table 1: Characteristic FTIR Bands & Assignments

Frequency (cm⁻¹)	Intensity	Vibrational Mode Assignment	Structural Origin
3200 – 3400	Broad, Med	ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> (N-H) Stretching	Pyrazole Ring (H-bonded)
3100 – 3000	Weak, Sharp	(C-H) Stretching	Aromatic (Thiophene/Pyrazole)
2920 – 2980	Medium	(C-H) Asymmetric	Methyl Group (-CH₃)
2850 – 2900	Weak	(C-H) Symmetric	Methyl Group (-CH₃)
1580 – 1610	Strong	(C=N) / (C=C)	Pyrazole Ring Breathing
1450 – 1550	Medium	(C=C) Skeletal	Thiophene Ring
1350 – 1380	Medium	(CH₃) Sym.[1] Bend	Methyl Group
1220 – 1240	Medium	(C-H) In-plane	3-Substituted Thiophene
750 – 800	Strong	(C-H) Out-of-plane	3-Substituted Thiophene
600 – 700	Medium	(C-S) Stretching	Thiophene Ring

Note on Causality: The broadness of the N-H band (3200-3400 cm⁻¹) indicates intermolecular hydrogen bonding, typical for pyrazoles in the solid state. This band will sharpen and shift to higher wavenumbers (~3450 cm⁻¹) if the sample is analyzed in dilute solution (e.g., CHCl₃).

Comparative Analysis: 3-Thienyl vs. 2-Thienyl Isomer[3]

The primary challenge in synthesizing this compound is distinguishing it from the 2-thienyl isomer or detecting contamination. While both isomers share identical functional groups (pyrazole, methyl, thiophene), their substitution patterns create distinct "fingerprints" in the lower wavenumber region.

Differentiation Strategy

Feature	Target: 3-Thienyl Isomer	Alternative: 2-Thienyl Isomer	Technical Insight
C-H Out-of-Plane Bending	750 – 800 cm⁻¹	690 – 710 cm⁻¹	2-substituted thiophenes typically show a strong band near 700 cm⁻¹. 3-substitution shifts this to higher energy due to ring symmetry changes.
Ring Breathing Modes	~1220 – 1240 cm⁻¹	~1250 cm⁻¹	Subtle shift in in-plane bending modes.
Symmetry	Lower Symmetry (Cs)	Higher Symmetry (C2v approx)	3-substitution disrupts the dipole moment differently, altering relative peak intensities in the 1400-1500 cm⁻¹ region.

Performance Verdict:

• Purity Assessment: If your spectrum shows a sharp, unexplained peak at 690-710 cm⁻¹ , your sample is likely contaminated with the 2-thienyl isomer (a common impurity if the starting material, 3-acetylthiophene, contained 2-acetylthiophene).

• Validation: The 3-thienyl isomer is thermodynamically less stable than the 2-thienyl variant in some synthetic pathways; therefore, FTIR is a rapid, non-destructive checkpoint before proceeding to NMR.

Experimental Protocol: Synthesis & Characterization

To ensure high data integrity, the following protocol describes the synthesis of the target compound from 3-acetylthiophene, ensuring the specific regioisomer is obtained.

Reagents

• Precursor A: 3-Acetylthiophene (High purity >98% to avoid isomer contamination).

• Reagent B: Ethyl acetate (dry).

• Base: Sodium ethoxide or Sodium hydride.

• Cyclization Agent: Hydrazine hydrate (80%).

Step-by-Step Methodology

• Claisen Condensation (Formation of Diketone):

  • Dissolve 3-acetylthiophene (10 mmol) in dry ethyl acetate (20 mL).

  • Slowly add Sodium hydride (12 mmol) at 0°C under nitrogen.

  • Stir at room temperature for 4 hours. The mixture will turn yellow/orange, indicating the formation of the sodium salt of 1-(3-thienyl)-1,3-butanedione .

  • Causality: Low temperature prevents polymerization of the thiophene ring.

• Cyclization (Pyrazole Formation):

  • Dissolve the isolated diketone intermediate in ethanol (30 mL).

  • Add Hydrazine hydrate (15 mmol) dropwise.

  • Reflux for 3–5 hours.

  • Self-Validating Check: Monitor reaction progress via TLC (Hexane:Ethyl Acetate 3:1). The diketone spot will disappear, and a new, more polar spot (pyrazole) will appear.

• Isolation & Purification:

  • Evaporate ethanol under reduced pressure.

  • Pour residue into ice water; the solid product precipitates.

  • Recrystallize from Ethanol/Water (9:1).

  • Critical: Recrystallization removes unreacted hydrazine and oligomers, sharpening the FTIR peaks.

• FTIR Sample Preparation:

  • Dry the crystals in a vacuum oven at 50°C for 4 hours to remove water (which obscures the N-H region).

  • Mix 2 mg of sample with 200 mg KBr (spectroscopic grade).

  • Press into a transparent pellet using a hydraulic press (10 tons).

Workflow Diagram

The following diagram illustrates the logical flow from raw materials to validated spectral data, emphasizing the critical decision points for isomer verification.

Figure 1: Synthesis and Validation Workflow for 5-methyl-3-(3-thienyl)-1H-pyrazole.

References

• Synthesis of Thienyl-Pyrazoles

  • Mistry, B.D., Desai, K.R., & Intwala, S.M. (2013). Synthesis of Pyrazole Derivatives and Screening of Their Antibacterial and Antifungal Activities. Connect Journals.

• Vibrational Spectroscopy of Thiophenes

  • Hidalgo, A. (1955). Infrared Absorption Spectra of Thiophene Derivatives.

• General Pyrazole Characterization

  • RJPBCS. (2014). Synthesis and Anticancer Activity of Some Novel 1H-Pyrazol-5(4H)

• Commercial Reference & CAS Verification

  • Santa Cruz Biotechnology. 5-Methyl-3-(3-thienyl)

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